4-Amidinobenzoic Acid Anilide as a Privileged Scaffold for Serine Protease Inhibition
Executive Summary The development of small-molecule serine protease inhibitors is a cornerstone of modern anticoagulant and anti-inflammatory pharmacology. Among the most successful structural templates is 4-amidinobenzo...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The development of small-molecule serine protease inhibitors is a cornerstone of modern anticoagulant and anti-inflammatory pharmacology. Among the most successful structural templates is 4-amidinobenzoic acid anilide (4-ABA anilide) . By acting as a rigid, highly basic arginine mimetic, the 4-ABA core directs the molecule deep into the S1 specificity pocket of trypsin-like serine proteases (such as Thrombin, Factor Xa, Factor XIa, and Urokinase)[1].
This technical whitepaper provides an in-depth analysis of the mechanistic grounding, thermodynamic binding profiles, structure-activity relationships (SAR), and validated experimental protocols for synthesizing and screening 4-ABA anilide derivatives.
Mechanistic Grounding: The S1 Pocket and Arginine Mimicry
Trypsin-like serine proteases share a highly conserved catalytic triad (His57, Asp102, Ser195) and a negatively charged S1 specificity pocket, which naturally accommodates the basic side chains of arginine or lysine.
The 4-ABA anilide scaffold is a rationally designed competitive inhibitor. The mechanism of action relies on two distinct structural domains:
The Amidine P1 Mimetic: At physiological pH, the amidine group is protonated. It penetrates the S1 pocket to form a highly stable, bidentate salt bridge with the carboxylate group of the conserved Asp189 residue at the bottom of the pocket[2]. Secondary hydrogen bonds are formed with Ser190 and Gly219.
The Anilide Core (P2/P3 Extension): The anilide moiety projects outward from the S1 pocket, interacting with the S2 and S3 subsites. This region is highly tunable; modifying the aniline ring allows researchers to dictate selectivity between closely related proteases (e.g., targeting Factor Xa over off-target Trypsin)[1].
Mechanistic binding network of 4-ABA anilide within the serine protease S1 pocket.
The binding of p-substituted benzamidines to serine proteases is heavily influenced by the displacement of highly ordered water networks within the active site. Isothermal Titration Calorimetry (ITC) studies reveal that the binding process is characterized by a negative change in heat capacity (
ΔCp
)[2].
Causality in Ligand Design:
When optimizing the anilide portion of 4-ABA, medicinal chemists must navigate enthalpy-entropy compensation . The S1 pocket contains a conserved water network. When the hydrophobic anilide core binds, it displaces these water molecules into the bulk solvent, yielding a massive entropic gain. However, this often comes at an enthalpic penalty due to the loss of optimal water-protein hydrogen bonds[3]. Furthermore, Hammett
σp+
plot analyses demonstrate that highly polar p-substituted benzamidines are heavily stabilized in bulk water, requiring a higher desolvation energy, which inversely correlates with their potency as inhibitors[2].
Table 1: Representative SAR & Selectivity Data
Note: Data represents generalized structure-activity trends for 4-ABA anilide derivatives.
Inhibitor Modification (Anilide Ring)
Trypsin
Ki
(nM)
Thrombin
Ki
(nM)
Factor Xa
Ki
(nM)
Primary Binding Subsite
Unsubstituted Anilide
15.0
450.0
850.0
S1 (Asp189)
4-Methyl Anilide
18.5
120.0
340.0
S1 + S2 Hydrophobic
2-Hydroxy-4-Chloro Anilide
45.0
12.5
85.0
S1 + S2/S3 Cleft
Biphenyl-2-yl Amide
>1000
4.2
2.1
S1 + S4 Aryl Stacking
Experimental Methodologies
To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating specific controls to mitigate common experimental artifacts such as compound aggregation and racemization.
Protocol 1: Solution-Phase Synthesis of 4-ABA Anilides
Rationale: The coupling of 4-amidinobenzoic acid with an aniline derivative requires careful activation. BOP reagent is utilized to activate the carboxylic acid without causing racemization or side-reactions with the highly basic amidine group. Pyridine serves a dual purpose as both the solvent and the base required to neutralize the hydrochloride salt of the starting material[4].
Step-by-Step Workflow:
Preparation: Purge a dry reaction flask with inert gas (N2 or Argon).
Dissolution: Dissolve 4-amidinobenzoic acid hydrochloride (0.47 mmol) in 2.0 mL of anhydrous pyridine[4].
Amine Addition: Add the desired aniline derivative (0.47 mmol) to the solution.
Activation & Coupling: Add BOP reagent (Benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate) (0.56 mmol) in a single portion.
Incubation: Stir the reaction mixture continuously at room temperature for 16 hours[4].
Solvent Removal: Concentrate the mixture in vacuo to remove the pyridine.
Purification: Redissolve the crude residue in a 9:1 mixture of Methanol/Water containing 0.1% Trifluoroacetic acid (TFA). Filter through a 0.22 µm PTFE syringe filter and isolate the target 4-ABA anilide via preparative HPLC[4].
Protocol 2: High-Throughput Chromogenic Assay for Inhibition Kinetics
Rationale: This assay measures the initial velocity (
v0
) of protease-mediated substrate cleavage. The inclusion of 0.1% PEG-600 is a critical control; it prevents the hydrophobic 4-ABA anilide derivatives from forming colloidal aggregates that cause false-positive inhibition via non-specific enzyme sequestration[3].
Step-by-Step Workflow:
Buffer Preparation: Prepare the assay buffer containing 50 mM Tris-HCl, 100 mM CaCl2, and 0.1% (v/v) PEG-600, adjusted to pH 7.8[3]. The CaCl2 is essential for stabilizing the autolysis loop of the protease.
Enzyme Preparation: Dilute the target serine protease (e.g., human
β
-FXIIa, Trypsin, or Thrombin) in the assay buffer to a final working concentration of 0.5 nM to 1.0 nM[5].
Compound Dilution: Prepare serial dilutions of the 4-ABA anilide inhibitor in DMSO. Ensure the final DMSO concentration in the assay well does not exceed 1% to prevent solvent-induced enzyme denaturation.
Equilibration: Mix the enzyme and inhibitor in a 96-well microtiter plate. Incubate at 37°C for 15 minutes to allow the S1 pocket water network to be displaced and thermodynamic equilibrium to be reached.
Reaction Initiation: Add a chromogenic substrate (e.g., BAPNA or Chromozym TH) at a concentration equal to its predetermined
Km
value.
Kinetic Readout: Immediately monitor the absorbance at 405 nm using a microplate reader. Record the linear release of p-nitroaniline over 10 minutes.
Data Analysis: Calculate the
IC50
using a four-parameter logistic non-linear regression. Convert
IC50
to the inhibition constant (
Ki
) using the Cheng-Prusoff equation for competitive inhibitors.
High-throughput chromogenic assay workflow for serine protease inhibitor screening.
Future Directions in Drug Development
The 4-ABA anilide scaffold continues to be a highly versatile template. Beyond traditional coagulation cascade targets (Factor Xa, Thrombin), recent pharmaceutical efforts have repurposed this core to target Factor XIa and Plasma Kallikrein for safer antithrombotic therapies with reduced bleeding risks[4]. Additionally, the scaffold is being actively investigated as a template for antiviral therapeutics, specifically targeting the Dengue virus NS2B-NS3 serine protease, by modifying the anilide extension to interact with the viral protease's unique S2/S3 topography.
An In-Depth Technical Guide to the Structure-Function Relationship of 4-Amidinobenzoic Acid Anilide: A Serine Protease Inhibitor Scaffold
Executive Summary: The 4-amidinobenzoic acid anilide scaffold represents a cornerstone in the design of potent and selective serine protease inhibitors. Its architecture masterfully combines the high-affinity benzamidine...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary: The 4-amidinobenzoic acid anilide scaffold represents a cornerstone in the design of potent and selective serine protease inhibitors. Its architecture masterfully combines the high-affinity benzamidine pharmacophore, which anchors to the primary specificity pocket (S1) of the enzyme, with a highly versatile anilide component that allows for extensive chemical modification to achieve desired potency and selectivity. This guide dissects the intricate relationship between the chemical structure of these molecules and their biological function. We will explore the mechanism of inhibition, delve into the nuances of the structure-activity relationship (SAR), provide field-proven experimental and computational protocols for characterization, and discuss the therapeutic landscape for this important class of inhibitors.
The Foundational Chemistry of Inhibition
The Benzamidine Pharmacophore: The Engine of Affinity
The inhibitory power of this scaffold originates from the 4-amidinobenzoyl moiety. Benzamidine and its derivatives are well-established "priviledged structures" in medicinal chemistry, recognized for their ability to competitively inhibit serine proteases like trypsin, thrombin, and acrosin.[1][2] The key to this interaction is the positively charged amidinium group at physiological pH. This group forms a strong salt bridge with the carboxylate side chain of a conserved aspartic acid residue (Asp189 in trypsin) located at the base of the enzyme's S1 specificity pocket. This high-affinity interaction effectively mimics the binding of natural substrates (which typically have arginine or lysine residues) and anchors the inhibitor within the active site, preventing substrate catalysis.
Physicochemical Properties of the Core Scaffold
4-Amidinobenzoic acid anilide is derived from 4-aminobenzoic acid (PABA), a naturally occurring organic compound.[3][4][5] The core structure consists of a benzene ring substituted with an amino group and a carboxyl group in the para position.[3][6] The anilide linkage introduces a second aromatic ring, significantly increasing the molecule's size and lipophilicity compared to simple benzamidine. This modification is critical, as it allows the inhibitor to engage with enzyme subsites beyond the primary S1 pocket, which is a key strategy for enhancing both potency and selectivity.
Mechanism of Serine Protease Inhibition
The Serine Protease Active Site
Serine proteases employ a catalytic triad—typically composed of serine, histidine, and aspartate—to hydrolyze peptide bonds. The active site is further defined by a series of subsites (S1, S2, S3, etc.) that accommodate the side chains of the substrate's amino acid residues. The S1 pocket is the primary determinant of substrate specificity. For trypsin-like proteases, the S1 pocket is deep and contains the aforementioned negatively charged aspartate residue at its base, creating a strong preference for positively charged residues like arginine and lysine.
The Binding Hypothesis: A Two-Point Interaction Model
The inhibitory action of 4-amidinobenzoic acid anilide is a classic example of competitive inhibition.[7] The molecule binds reversibly to the enzyme's active site, competing directly with the endogenous substrate.
Primary Anchoring: The 4-amidinobenzoyl group inserts into the S1 pocket, with the amidinium ion forming a charge-stabilized hydrogen bond network with the Asp189 carboxylate.
Secondary Interactions: The anilide portion of the molecule extends out of the S1 pocket and lies across the surface of the enzyme, where it can form secondary interactions (e.g., hydrophobic, van der Waals, or hydrogen bonds) with other subsites (S2, S3, S4). It is the nature of the substituents on this anilide ring that dictates the specificity and enhances the potency of the inhibitor.
Caption: Inhibitor binding model in a serine protease active site.
Dissecting the Structure-Activity Relationship (SAR)
The SAR for this class of inhibitors is well-defined, making it an excellent scaffold for rational drug design. The core principle is that while the 4-amidinobenzoyl group provides the anchor, the anilide group is the "tuning" element.
The Indispensable 4-Amidinobenzoyl Moiety
Any modification that removes the positive charge or significantly alters the geometry of the amidine group leads to a catastrophic loss of activity. The para substitution pattern on the benzoic acid ring is also optimal, as it correctly orients the amidine group for insertion into the S1 pocket while projecting the anilide portion towards the other subsites. Isomers with meta or ortho amidine substitutions are generally much less potent inhibitors of trypsin-like proteases.[8]
The Anilide Moiety: A Platform for Tuning Potency and Selectivity
Systematic modification of the anilide ring has yielded potent inhibitors with Ki values in the nanomolar range.[1] A study evaluating 52 benzamidine derivatives against boar sperm acrosin demonstrated that structural specificity within homologous groups of compounds was observed, with all derivatives proving to be more potent than the parent benzamidine molecule.[1]
Key trends include:
Steric Bulk: Increasing the size of the substituents on the anilide can lead to either increased or decreased potency, depending on the topology of the enzyme surface. This highlights the need for enzyme-specific optimization.
Electronic Effects: The addition of electron-withdrawing or electron-donating groups can influence the molecule's binding properties and overall pharmacokinetics. For instance, steric and electrostatic contour maps have revealed that an increase in electron density can enhance inhibitory activity in some benzamide derivatives.[9]
Hydrophobicity: Modulating the hydrophobicity of the anilide substituents is a critical parameter for optimizing cell permeability and other drug-like properties.
Quantitative SAR (QSAR) Data
Three-dimensional quantitative structure-activity relationship (3D-QSAR) analysis is a powerful computational tool for understanding the SAR of a series of compounds.[9][10] By correlating the biological activity of molecules with their 3D properties (steric and electrostatic fields), 3D-QSAR models can provide predictive insights for designing more potent inhibitors.[10]
The table below summarizes inhibitory activity (Ki) for a selection of 4-amidinobenzoic acid anilide derivatives against the serine protease acrosin, illustrating the profound impact of anilide substitution.
Anilide Substitution
Ki (M)
Relative Potency vs. Benzamidine (Ki = 4.0 x 10⁻⁶ M)
Unsubstituted Anilide
1.1 x 10⁻⁶
~3.6x
4-Methylanilide
7.0 x 10⁻⁷
~5.7x
4-Chloroanilide
5.0 x 10⁻⁷
~8.0x
3,4-Dichloroanilide
1.5 x 10⁻⁷
~26.7x
α-(4-amidino-2,6-diiodophenoxy)-3-nitrotoluene*
4.5 x 10⁻⁸
~88.9x
Data derived from a study on benzamidine derivatives, with this compound showing outstanding potency.[1]
Experimental and Computational Workflows
Characterizing the structure-function relationship of novel inhibitors requires a synergistic approach combining chemical synthesis, biochemical assays, and computational modeling.
Protocol: Synthesis of a 4-Amidinobenzoic Acid Anilide Derivative Library
This protocol outlines a standard method for synthesizing anilide derivatives from a suitable 4-amidinobenzoic acid precursor. The key step is the formation of an amide bond.
Rationale: This method employs a standard peptide coupling reaction. Protecting the amidine group (e.g., as a nitrile) is often necessary to prevent side reactions, followed by a deprotection/conversion step. Using a well-established coupling agent like EDC/HOBt ensures efficient and high-yield amide bond formation under mild conditions.
Step-by-Step Methodology:
Starting Material Preparation: Begin with 4-cyanobenzoic acid. The cyano group serves as a stable precursor to the amidine.
Activation of Carboxylic Acid: Dissolve 1.0 equivalent of 4-cyanobenzoic acid in an anhydrous aprotic solvent (e.g., Dichloromethane or DMF). Add 1.1 equivalents of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1.1 equivalents of Hydroxybenzotriazole (HOBt). Stir the mixture at room temperature for 30 minutes.
Amide Bond Formation: To the activated acid solution, add 1.0 equivalent of the desired substituted aniline. If the aniline salt is used, add 1.2 equivalents of a non-nucleophilic base like Diisopropylethylamine (DIPEA). Allow the reaction to proceed at room temperature for 12-24 hours, monitoring by TLC or LC-MS.
Workup and Purification: Upon completion, dilute the reaction mixture with an organic solvent and wash sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting 4-cyanobenzanilide intermediate via flash column chromatography or recrystallization.
Amidine Formation (Pinner Reaction): Convert the purified nitrile to the amidine hydrochloride. Bubble dry HCl gas through a solution of the nitrile in anhydrous ethanol at 0°C to form the ethyl imidate hydrochloride salt. After formation, treat the salt with a solution of ammonia in ethanol to yield the final 4-amidinobenzoic acid anilide hydrochloride.
Characterization: Confirm the structure and purity of the final compound using ¹H-NMR, ¹³C-NMR, Mass Spectrometry, and HPLC.
Caption: Workflow for inhibitor synthesis and subsequent screening.
Protocol: In Vitro Serine Protease Inhibition Assay (Determination of Ki)
Rationale: This protocol determines the inhibitor's potency by measuring its effect on the rate of an enzyme-catalyzed reaction. A chromogenic substrate is used, which releases a colored product upon cleavage by the protease, allowing for easy spectrophotometric monitoring. The Michaelis-Menten constant (Km) of the substrate is determined first, which is essential for calculating the inhibition constant (Ki) using the Cheng-Prusoff equation for competitive inhibitors.
Step-by-Step Methodology:
Reagent Preparation:
Assay Buffer: Prepare an appropriate buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, pH 8.0).
Enzyme Stock: Prepare a concentrated stock solution of the target serine protease (e.g., Trypsin) in the assay buffer.
Substrate Stock: Prepare a stock solution of a chromogenic substrate (e.g., Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride for Trypsin) in DMSO.
Inhibitor Stock: Prepare a serial dilution of the synthesized 4-amidinobenzoic acid anilide derivative in DMSO.
Determination of Km for the Substrate:
In a 96-well plate, add a fixed, low concentration of the enzyme to each well.
Add varying concentrations of the substrate to the wells.
Measure the rate of color development (absorbance at 405 nm) over time using a plate reader.
Plot the initial reaction velocity (V₀) against substrate concentration [S] and fit the data to the Michaelis-Menten equation to determine Km and Vmax.
Determination of IC50 for the Inhibitor:
In a 96-well plate, add the enzyme and the serially diluted inhibitor to each well. Allow to pre-incubate for 15 minutes.
Initiate the reaction by adding the chromogenic substrate at a final concentration equal to its Km.
Measure the reaction velocity as described above.
Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit to a dose-response curve to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).
Calculation of Ki:
For a competitive inhibitor, calculate the inhibition constant (Ki) from the IC50 and Km values using the Cheng-Prusoff equation: Ki = IC50 / (1 + [S]/Km) .
Protocol: Computational Analysis via Molecular Docking
Rationale: Molecular docking predicts the preferred orientation of an inhibitor when bound to a target protein.[10] This provides a structural hypothesis for the observed biological activity and can guide the design of new derivatives by identifying potentially favorable or unfavorable interactions.
Caption: A typical workflow for molecular docking studies.
Therapeutic Landscape and Future Directions
The versatility of the 4-amidinobenzoic acid anilide scaffold has led to its exploration in various therapeutic areas. Derivatives of PABA have shown a wide range of biological activities, including anticancer, anti-inflammatory, antibacterial, and antiviral properties.[11][12][13]
Anticoagulants: Inhibition of thrombin and Factor Xa is a key strategy for preventing and treating thrombosis.
Anti-inflammatory: Some proteases are involved in inflammatory cascades, making their inhibitors potentially useful for treating inflammatory diseases.
Anticancer: Proteases like matriptase and urokinase plasminogen activator (uPA) are implicated in tumor invasion and metastasis.[12]
Antimicrobial: Certain PABA derivatives have demonstrated significant antibacterial and antifungal activities.[13][14][15]
The future of this scaffold lies in the design of highly selective inhibitors. While potency is crucial, selectivity is paramount to minimizing off-target effects and improving the safety profile of a potential drug. Combining computational design with high-throughput synthesis and screening will continue to unlock the full potential of this remarkable molecular framework.
Conclusion
The 4-amidinobenzoic acid anilide structure provides a powerful and adaptable platform for the development of serine protease inhibitors. Its mechanism of action is well-understood, hinging on the high-affinity interaction of the benzamidine group with the S1 pocket and the modifiable anilide group that tunes potency and selectivity. The clear structure-activity relationship, elucidated through systematic chemical synthesis, robust biochemical assays, and insightful computational modeling, empowers researchers to rationally design next-generation inhibitors for a wide range of therapeutic applications.
References
Parrish, R. F., et al. (1978). Structure-activity relationships for the inhibition of acrosin by benzamidine derivatives. Journal of Medicinal Chemistry, 21(11), 1132-1136. [Link]
Perez-Castillo, Y., et al. (2025). Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors. International Journal of Molecular Sciences, 26(20), 9970. [Link]
Kulkarni, S. S., et al. (2009). Synthesis and In-Vitro Antimicrobial Activity of 4-(Piperazin-1-Ylcarbonyl) Aniline – An Amide Derivative of P-Aminobenzoic Acid. Asian Journal of Research in Chemistry, 2(3). [Link]
Kulkarni, S. S., et al. (2009). Synthesis and In-Vitro Antimicrobial Activity of 4-(Piperazin-1- ylcarbonyl)Aniline – An Amide Derivative of P-Aminobenzoic Acid. ResearchGate. [Link]
Perez-Castillo, Y., et al. (2025). Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors. MDPI. [Link]
Al-Ostoot, F. H., et al. (2023). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Pharmaceuticals, 16(5), 754. [Link]
Luo, J., et al. (2018). Structure-activity relationship investigation of benzamide and picolinamide derivatives containing dimethylamine side chain as acetylcholinesterase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 110-114. [Link]
Bibi, N., et al. (2023). An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties. Natural Product Research, 1-7. [Link]
Parrish, R. F., et al. (1978). Structure-activity relationships for the inhibition of acrosin by benzamidine derivatives. Journal of Medicinal Chemistry. [Link]
Ali, R., et al. (2025). Molecular mechanisms and therapeutic prospects of 4-aminobenzoic acid in neuropsychiatric disorders: a comprehensive review of neurotransmitter modulation, anti-inflammatory pathways, and antioxidant defense. Authorea Preprints. [Link]
Markwardt, F., et al. (1974). [Synthetic inhibitors of serine proteinases. 4.: Inhibitory effect of substituted anilides of 3- and 4- amidino benzoic acid and amidino-anilides of different benzoic- and benzene sulfonic acids]. Pharmazie, 29(6), 413-5. [Link]
Gucka, M., et al. (2019). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. Molecules, 25(1), 29. [Link]
Shiyatov, D. V., et al. (2018). Synthesis of 4-aminobenzoic acid esters of polyethylene glycol and their use for pegylation of therapeutic proteins. RSC Advances, 8(2), 934-943. [Link]
Al-Ostoot, F. H., et al. (2023). Mode of the action of the p-aminobenzoic acid during the inhibition of the acetylcholine esterase on synaptic cleft. ResearchGate. [Link]
Gucka, M., et al. (2019). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. PMC. [Link]
National Center for Biotechnology Information. (n.d.). 4-Aminobenzoic Acid. PubChem. [Link]
Kumar, D., et al. (2011). Design, synthesis and antimicrobial evaluation of para amino benzoic acid derivatives. Der Pharma Chemica, 3(6), 461-469. [Link]
EMBL-EBI. (n.d.). Document: A 4-aminobenzoic acid derivative as novel lead for selective inhibitors of multidrug resistance-associated proteins. (CHEMBL1140042). ChEMBL. [Link]
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early studies on the therapeutic potential of 4-amidinobenzoic acid anilide
An In-Depth Technical Guide to the Early Therapeutic Potential of 4-Aminobenzoic Acid Derivatives A Note on Scope: This guide explores the foundational research into the therapeutic applications of derivatives of 4-amino...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Early Therapeutic Potential of 4-Aminobenzoic Acid Derivatives
A Note on Scope: This guide explores the foundational research into the therapeutic applications of derivatives of 4-aminobenzoic acid (PABA), with a particular focus on anilides and other amide variations. Initial searches for the specific compound "4-amidinobenzoic acid anilide" did not yield sufficient data for a dedicated technical guide, suggesting it is a less-studied molecule. Therefore, this document focuses on the broader, well-documented class of PABA derivatives to provide a comprehensive overview of their early therapeutic promise for researchers, scientists, and drug development professionals.
Introduction: 4-Aminobenzoic Acid as a Versatile Pharmacophore
4-Aminobenzoic acid (PABA) is a naturally occurring organic compound that serves as a crucial intermediate in the biosynthesis of folates in bacteria, plants, and fungi.[1] While not considered a vitamin for humans, who obtain folate from their diet, its essential role in microbial metabolism has made it an attractive scaffold for the development of novel therapeutic agents.[1] The presence of both an amino and a carboxyl group on the benzene ring allows for diverse chemical modifications, making PABA a versatile building block in medicinal chemistry.[2] Early investigations into PABA derivatives were driven by the successes of sulfonamide antibacterials, which are structurally similar to PABA and act by inhibiting folate synthesis.[1] This spurred further research into a wide array of PABA analogs, including anilides, for various therapeutic applications.
Synthesis of 4-Aminobenzoic Acid Anilides and Amide Derivatives
The synthesis of anilide and other amide derivatives of 4-aminobenzoic acid typically involves the formation of an amide bond between the carboxyl group of PABA and an aniline or another amine-containing moiety. A common synthetic strategy involves a one-pot synthesis where PABA is first converted to its hydrochloride salt to protect the amino group from self-polymerization.[3][4] This is followed by the conversion of the carboxylic acid to a more reactive species, such as an acid chloride, which then readily reacts with the desired amine.[4]
Experimental Protocol: One-Pot Synthesis of a 4-Aminobenzoic Acid Amide Derivative
This protocol is a generalized procedure based on common laboratory practices for the synthesis of PABA amides.[4]
Materials:
4-Aminobenzoic acid (PABA)
Thionyl chloride (SOCl₂) or similar chlorinating agent
Desired aniline or amine
Pyridine (as a solvent and acid scavenger)
Anhydrous diethyl ether
Ice bath
Standard laboratory glassware and stirring apparatus
Procedure:
Protection of the Amino Group: A solution of PABA in pyridine is prepared in a round-bottom flask and cooled in an ice bath to 0-5°C.
Formation of the Acid Chloride: Thionyl chloride is added dropwise to the cooled PABA solution with constant stirring. This reaction converts the carboxylic acid group into a more reactive acid chloride. The temperature should be maintained at 0-5°C during this step.
Amide Bond Formation: A solution of the desired aniline or amine in pyridine is prepared separately and added dropwise to the reaction mixture.
Reaction Completion and Isolation: The reaction is stirred for several hours at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
Purification: Upon completion, the reaction mixture is poured into cold water to precipitate the crude product. The solid product is then collected by filtration, washed with water, and recrystallized from a suitable solvent (e.g., ethanol) to obtain the purified amide derivative.
Characterization: The identity and purity of the synthesized compound are confirmed using techniques such as melting point determination, elemental analysis, TLC, UV-Visible spectroscopy, Infrared (IR) spectroscopy, and Nuclear Magnetic Resonance (NMR) spectroscopy.[3]
Diagram of the General Synthesis Workflow:
Caption: General workflow for the synthesis of 4-aminobenzoic acid anilides/amides.
Therapeutic Potential and Mechanisms of Action
Early studies on 4-aminobenzoic acid derivatives have unveiled a broad spectrum of biological activities, suggesting their potential in treating a variety of conditions.
Antimicrobial Activity
A significant area of early research focused on the antimicrobial properties of PABA derivatives. The rationale stems from the structural similarity of these compounds to PABA, allowing them to interfere with the folic acid synthesis pathway in microorganisms.
Mechanism of Action: Many bacteria require PABA to produce dihydrofolic acid, a precursor to tetrahydrofolic acid, which is essential for DNA and RNA synthesis. PABA derivatives can act as competitive inhibitors of dihydropteroate synthase, the enzyme that incorporates PABA into dihydrofolic acid. This disruption of folate metabolism ultimately inhibits bacterial growth.[1]
Preclinical Evidence:
In vitro studies have demonstrated that various amide derivatives of PABA exhibit significant antibacterial activity against both Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria.[3]
Antifungal activity has also been observed against pathogens like Candida albicans and Aspergillus niger.[3]
Schiff bases derived from PABA have shown potent antibacterial activity, including against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 15.62 µM.[5]
Neuropsychiatric Disorders
More recent, yet foundational, research has explored the potential of PABA and its derivatives in the context of neuropsychiatric disorders.
Mechanism of Action: The therapeutic effects in this area are thought to be multifactorial, involving the modulation of neurotransmitter systems, anti-inflammatory actions, and antioxidant defense.[6][7]
Neurotransmitter Modulation: PABA may enhance the synthesis of serotonin and dopamine by activating key enzymes like tryptophan hydroxylase and tyrosine hydroxylase.[6][7] It has also been suggested that PABA derivatives could act as acetylcholinesterase inhibitors, which would be beneficial in conditions with cholinergic deficits, such as Alzheimer's disease.[8]
Anti-inflammatory and Antioxidant Effects: PABA has been shown to suppress neuroinflammation by inhibiting NF-κB signaling and the production of pro-inflammatory cytokines.[6][7] Its ability to scavenge reactive oxygen species (ROS) helps to mitigate oxidative stress and protect neuronal cells.[6]
Preclinical and Clinical Insights:
Clinical studies have suggested that PABA may work synergistically with traditional antidepressants by targeting serotonin reuptake transporters (SERT) and monoamine oxidase (MAO).[6][7]
Signaling Pathway Diagram:
Caption: Proposed neuroprotective mechanisms of 4-aminobenzoic acid derivatives.
Other Therapeutic Areas
Early research has also pointed to other potential applications for PABA derivatives:
Anticancer Activity: Some Schiff bases of PABA have demonstrated notable cytotoxicity against cancer cell lines, such as HepG2.[5]
Inhibitors of Multidrug Resistance-Associated Proteins (MRPs): Certain PABA derivatives have been identified as potent inhibitors of MRPs, which are involved in drug resistance in cancer cells.[9][10]
Fibrotic Skin Disorders: The potassium salt of PABA is used therapeutically against fibrotic skin disorders like Peyronie's disease.[8][11]
Summary of Preclinical Data
The following table summarizes key preclinical findings for various 4-aminobenzoic acid derivatives.
Derivative Class
Therapeutic Area
Key Findings
Model System
Reference
Amide Derivatives
Antimicrobial
Significant activity against Gram-positive and Gram-negative bacteria.
Early studies have established 4-aminobenzoic acid as a valuable and versatile scaffold in drug discovery. Its derivatives, including anilides and other amides, have demonstrated a wide range of therapeutic potential, from antimicrobial and anticancer to neuroprotective effects. The ability to readily modify the PABA structure allows for the fine-tuning of its pharmacological properties.
Future research should focus on:
Structure-Activity Relationship (SAR) Studies: To optimize the potency and selectivity of PABA derivatives for specific biological targets.
In-depth Mechanistic Studies: To fully elucidate the molecular mechanisms underlying the observed therapeutic effects, particularly in complex areas like neuropsychiatric disorders.
Pharmacokinetic and Toxicological Profiling: To assess the drug-like properties and safety of promising lead compounds.
The foundational research detailed in this guide provides a strong rationale for the continued exploration of 4-aminobenzoic acid derivatives as a source of novel therapeutic agents.
References
Leyers, S., Häcker, H. G., Wiendlocha, J., Gütschow, M., & Wiese, M. (2008). A 4-aminobenzoic acid derivative as novel lead for selective inhibitors of multidrug resistance-associated proteins. Bioorganic & medicinal chemistry letters, 18(17), 4761–4763. [Link][9][10]
Wikipedia. (n.d.). 4-Aminobenzoic acid. Retrieved from [Link][8]
DrugBank. (n.d.). 4-Aminobenzoic Acid. Retrieved from [Link]
Kapewangolo, P. T., & Wiese, M. (2011). 4-Aminobenzoic acid hydrazide inhibition of microperoxidase-11: catalytic inhibition by reactive metabolites. Journal of inorganic biochemistry, 105(11), 1546–1553. [Link]
Trejtnar, F., Prchal, L., Křupková, A., Stolaříková, J., Novotná, E., Vlčková, H., ... & Vinšová, J. (2019). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. Molecules, 24(24), 4595. [Link][5]
Scilit. (2025, March 18). Molecular mechanisms and therapeutic prospects of 4-aminobenzoic acid in neuropsychiatric disorders: a comprehensive review of neurotransmitter modulation, anti-inflammatory pathways, and antioxidant defense. Retrieved from [Link][6][7]
ChEMBL. (n.d.). Document: A 4-aminobenzoic acid derivative as novel lead for selective inhibitors of multidrug resistance-associated proteins. (CHEMBL1140042). Retrieved from [Link][10]
PubChem. (n.d.). 4-Aminobenzoic Acid. Retrieved from [Link][11]
Kulkarni, S. S., Mehere, A. P., & Shenoy, P. A. (2009). Synthesis and In-Vitro Antimicrobial Activity of 4-(Piperazin-1-Ylcarbonyl) Aniline – An Amide Derivative of P-Aminobenzoic Acid. Asian Journal of Research in Chemistry, 2(3), 300-303. [Link][3]
Research Square. (2025). Molecular mechanisms and therapeutic prospects of 4-aminobenzoic acid in neuropsychiatric disorders: a comprehensive review of neurotransmitter modulation, anti-inflammatory pathways, and antioxidant defense. [Link][6][7]
ResearchGate. (2009). Synthesis and In-Vitro Antimicrobial Activity of 4-(Piperazin-1- ylcarbonyl)Aniline – An Amide Derivative of P-Aminobenzoic Acid. Retrieved from [Link][4]
ResearchGate. (n.d.). Synthesis of p-aminobenzoic acid diamides based on 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic acid and [4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methylamine. Retrieved from [Link]
Proceedings of the National Academy of Sciences. (2023). Aminobenzoic acid derivatives obstruct induced fit in the catalytic center of the ribosome. [Link][1]
National Center for Biotechnology Information. (n.d.). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Retrieved from [Link][2]
Google Patents. (n.d.). Preparation method of 4-aminobenzoic acid and derivatives thereof.
Foundational Knowledge of 4-Amidinobenzoic Acid Anilide's Enzymatic Interactions: A Technical Guide for Serine Protease Inhibition
Executive Summary 4-Amidinobenzoic acid anilide and its structural analogues (such as benzyl esters) represent a critical class of competitive inhibitors targeting trypsin-like serine proteases[1]. As synthetic arginine...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
4-Amidinobenzoic acid anilide and its structural analogues (such as benzyl esters) represent a critical class of competitive inhibitors targeting trypsin-like serine proteases[1]. As synthetic arginine mimetics, these compounds are foundational in structural biology, affinity chromatography, and the rational design of anticoagulants and antifibrinolytics[2]. This whitepaper synthesizes field-proven insights to dissect the mechanistic causality of their enzymatic interactions, quantitative selectivity profiles, and the self-validating protocols required for accurate kinetic characterization.
Mechanistic Grounding: The Architecture of Inhibition
The inhibitory efficacy of 4-amidinobenzoic acid derivatives is governed by their ability to exploit the highly conserved S1 binding pocket of serine proteases (e.g., trypsin, plasmin, and thrombin)[3]. Understanding the physical chemistry of this pocket is essential for rational drug design.
The Amidine Warhead: The positively charged amidinium group acts as a structural mimic of the natural substrate's basic side chains (arginine or lysine). It penetrates the deep S1 pocket to form a critical salt bridge with the negatively charged carboxylate of the Asp189 residue[3][4].
Structural Water Displacement: High-resolution crystallography reveals that binding is not solely a direct electrostatic interaction. The amidine group interacts with a network of structural water molecules trapped within the pocket, which mediate hydrogen bonding to Asp189 and Ser190, stabilizing the enzyme-inhibitor complex[4].
The Anilide/Ester Moiety: While the amidine group anchors the molecule, the anilide (or benzyl ester) moiety extends into the S2/S3 or S1' subsites. The hydrophobic nature of this ring system dictates the differential selectivity observed between proteases, explaining why certain derivatives exhibit potent antifibrinolytic (plasmin-inhibiting) activity while showing reduced affinity for thrombin[1][5].
Figure 1: Logical interaction mapping of 4-amidinobenzoic acid derivatives in the S1 pocket.
Quantitative Profiling: Affinity and Selectivity
The interaction between 4-amidinobenzoic acid derivatives and serine proteases is reversible and competitive[1]. The affinity is quantified by the inhibition constant (
Ki
). Comparative studies demonstrate that while these compounds broadly inhibit trypsin-like enzymes, their specific structural modifications yield distinct selectivity profiles[2].
Table 1: Relative Inhibitory Potency of Benzamidine Derivatives
Field-Proven Insight: Notice that while 4-amidinobenzoic acid derivatives are highly potent against trypsin and plasmin, their
Ki
values are often 5 to 10 times poorer for thrombin[2]. When targeting the coagulation cascade, researchers must substitute the amidine group or heavily modify the anilide ring to accommodate thrombin's highly restricted active site cleft[1].
Experimental Methodology: Self-Validating Protocol for
Ki
Determination
To accurately determine the
Ki
of 4-amidinobenzoic acid anilide, researchers must employ a continuous spectrophotometric assay using a chromogenic substrate. The following protocol is designed as a self-validating system, incorporating internal controls to ensure data integrity.
Step-by-Step Protocol: Kinetic Determination of Competitive Inhibition
Buffer Preparation: Prepare 50 mM Tris-HCl buffer (pH 7.4) supplemented with 10 mM
CaCl2
and 0.05% Triton X-100.
Causality:
Ca2+
ions are strictly required to stabilize the autolysis loop of trypsin, preventing enzymatic self-degradation during the assay[4]. Triton X-100 prevents non-specific adsorption of the enzyme to microplate walls.
Reagent Reconstitution: Dissolve 4-amidinobenzoic acid anilide in DMSO (final assay concentration
≤5%
) and prepare serial dilutions. Prepare the chromogenic substrate N-α-benzoyl-DL-arginine-4-nitroanilide (BAPNA) at concentrations bracketing its known
Km
.
Causality: BAPNA is selected because its cleavage releases p-nitroaniline, shifting the absorbance to 405 nm. This allows for continuous, real-time kinetic tracking without the need for complex chemical quenching[1].
Equilibrium Pre-incubation: Mix the enzyme (e.g., bovine
β
-trypsin) with the inhibitor dilutions and incubate for 15 minutes at
25∘C
. Include a positive control (known inhibitor, e.g., Benzamidine HCl) and a negative control (DMSO vehicle only).
Causality: Pre-incubation is mandatory. The inhibitor must diffuse into the S1 pocket and displace structural water molecules to reach a thermodynamic steady-state before facing competition from the substrate[4].
Reaction Initiation & Monitoring: Rapidly add the BAPNA substrate to initiate the reaction. Monitor the linear increase in absorbance at 405 nm for 10 minutes.
Causality: Analyzing only the initial linear velocity (
v0
) ensures that substrate depletion remains below 10%, validating the assumptions of Michaelis-Menten kinetics.
Data Synthesis: Plot the initial velocities using a Dixon plot (
1/v
vs.
[I]
) or fit the data to a competitive inhibition non-linear regression model to extract the precise
Ki
value[3].
Figure 2: Step-by-step experimental workflow for determining the inhibition constant (Ki).
Advanced Applications in Drug Development
The foundational knowledge of 4-amidinobenzoic acid anilide's interactions extends far beyond basic enzymology:
Affinity Chromatography: Immobilized p-aminobenzamidine and related derivatives are utilized as highly specific sorbents for the single-step purification of trypsin-like proteases from complex biological matrices, such as human plasma. Only benzamidines with sufficiently low
Ki
values function effectively as capture ligands[2].
Rational Drug Design: The structural insights gained from the anilide and benzyl ester derivatives have guided the development of next-generation, multivalent serine protease inhibitors. By optimizing the hydrophobic interactions of the anilide moiety, researchers can engineer highly selective anticoagulants (targeting Factor Xa or thrombin) or antifibrinolytics (targeting plasmin) with sub-nanomolar affinities[5].
References
1.[1] Title: INHIBITION OF PROTEASES AND ANTI-CANCER ACTIVITIES OF ETHANOLIC TUBER EXTRACT OF GLOBBA BULBIFERA
Source: ResearchGate
URL:1
3.[5] Title: Optimization of Cyclic Plasmin Inhibitors: From Benzamidines to Benzylamines
Source: ACS Publications
URL:5
4.[2] Title: Characterization of P-aminobenzamidine-based sorbent and its use for high-performance affinity chromatography of trypsin-like proteases
Source: ResearchGate
URL:2
5.[4] Title: Water Network in the Binding Pocket of Fluorinated BPTI–Trypsin Complexes Insights from Simulation and Experiment
Source: ACS Publications
URL:4
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
4-Amidinobenzoic acid anilide (C₁₄H₁₃N₃O, MW 239.27 g/mol ) is a synthetic benzamidine derivative. Compounds containing the 4-amidinobenzoic acid moiety are frequently utilized as high-affinity building blocks for serine protease inhibitors, particularly those targeting the coagulation cascade such as thrombin and factor Xa[1]. Accurate quantification of this compound in biological matrices (plasma, serum, urine) is critical for pharmacokinetic (PK) profiling, pharmacodynamic (PD) modeling, and toxicological screening. This application note details a self-validating, highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodology tailored to the unique physicochemical properties of the amidine scaffold.
Physicochemical Profiling & Causality of Method Design
The analytical strategy for 4-amidinobenzoic acid anilide is entirely dictated by its functional groups:
High Proton Affinity: The amidine functional group possesses a high proton affinity and a pKa of approximately 11.6[2]. Consequently, the molecule remains permanently positively charged under physiological conditions and throughout standard acidic chromatographic gradients.
Chromatographic Causality: This permanent positive charge often yields severe peak tailing in standard reversed-phase chromatography due to secondary interactions between the basic amidine and residual free silanols on the silica stationary phase. To counteract this, end-capped columns (e.g., C8 or C18) combined with highly acidic mobile phases (e.g., 0.5% formic acid) are required to suppress silanol ionization and improve peak symmetry[3].
Detection Causality: The high proton affinity of the amidine group makes it an ideal candidate for highly sensitive detection via Electrospray Ionization (ESI) in positive ion mode[2]. A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides the necessary selectivity, which is the gold standard approach for benzamidine-based agonists and inhibitors[4].
Due to the highly basic nature of the amidine group, standard protein precipitation (PPT) is insufficient, as it leaves behind endogenous phospholipids that cause severe ion suppression in the MS source. Mixed-Mode Strong Cation Exchange (MCX) Solid-Phase Extraction is the method of choice.
Mechanism: MCX sorbents contain both reversed-phase characteristics and sulfonic acid cation-exchange sites. By acidifying the plasma, the amidine is fully protonated and binds strongly to the sulfonic acid groups, allowing for aggressive washing with 100% organic solvents.
Step-by-Step Methodology:
Sample Pre-treatment: Aliquot 100 µL of biological sample (plasma/urine). Add 10 µL of Internal Standard (IS) working solution. Dilute with 100 µL of 2% Formic Acid in water to disrupt protein binding and ensure complete analyte protonation.
Conditioning: Pass 1 mL of Methanol followed by 1 mL of 2% Formic Acid through the MCX cartridge (30 mg/1 cc).
Loading: Apply the pre-treated sample to the cartridge at a flow rate of 1 mL/min.
Washing: Wash with 1 mL of 2% Formic Acid (removes highly polar interferences), followed by 1 mL of 100% Methanol (removes hydrophobic phospholipids).
Elution: Elute the target analyte with 1 mL of 5% Ammonium Hydroxide in Methanol. The high pH neutralizes the sulfonic acid/amidine interaction, releasing the analyte.
Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A.
Self-Validation Check (Breakthrough Analysis): Collect the loading and washing fractions during method development. Inject them into the LC-MS/MS. If >1% of the analyte is detected in the wash fraction, the sample was not sufficiently acidified, indicating the cation-exchange mechanism has failed. Adjust sample pH to < 3.0 before proceeding.
Column: Waters SunFire C8 (4.6 × 250 mm, 5 µm) or equivalent heavily end-capped column[3].
Mobile Phase A: 20 mM Ammonium Formate containing 0.5% Formic Acid[3].
Mobile Phase B: 100% Acetonitrile.
Gradient: 0.0–1.0 min (5% B); 1.0–4.0 min (Linear gradient to 95% B); 4.0–5.0 min (Hold at 95% B); 5.0–5.1 min (Return to 5% B); 5.1–7.0 min (Re-equilibration).
MRM Transitions: Precursor ion [M+H]⁺ at m/z 240.3. The primary quantifier transition is m/z 240.3 → 120.1 (Collision Energy: 25 eV), representing the stable benzamidine fragment[3].
Self-Validation Check (System Suitability & Carryover): Immediately following the injection of the Upper Limit of Quantification (ULOQ) standard, inject a blank plasma extract. Monitor the MRM transition. A signal >20% of the Lower Limit of Quantification (LLOQ) indicates column carryover. If observed, extend the 95% organic wash step (4.0–5.0 min) by an additional 2 minutes.
Data Presentation: Methodological Comparison
For laboratories lacking LC-MS/MS infrastructure, HPLC coupled with Ultraviolet (UV) detection is a viable alternative due to the strong UV absorbance of the conjugated anilide-benzoic acid system, though it sacrifices significant sensitivity.
Analytical Parameter
LC-MS/MS (MCX SPE)
HPLC-UV (Protein Precipitation)
Primary Mechanism
ESI+ MRM (m/z 240.3 → 120.1)
UV Absorbance (λ = 254 nm)
Required Sample Volume
50 - 100 µL
200 - 500 µL
Estimated LLOQ
~1.0 ng/mL
~100 ng/mL
Matrix Effects
Minimal (<5% ion suppression)
High (Risk of co-eluting endogenous peaks)
Throughput
High (7 min total run time)
Moderate (15+ min run time)
Pros
Superior sensitivity, highly specific
Accessible, no mass spectrometer required
Cons
High instrument and maintenance cost
Poor sensitivity, susceptible to interference
Bioanalytical Workflow Visualization
Figure 1: Bioanalytical workflow for 4-amidinobenzoic acid anilide detection.
References
Title: WO2005123050A2 - Five-membered heterocycles useful as serine protease inhibitors
Source: Google Patents
URL
Title: Differential 14N/15N-Labeling of Peptides Using N-Terminal Charge Derivatization with a High-Proton Affinity for Straightforward de novo Peptide Sequencing
Source: J-Stage
URL
Title: Discovery of Benzamidine- and 1-Aminoisoquinoline-Based Human MAS-Related G Protein-Coupled Receptor X1 (MRGPRX1)
Title: Pharmacokinetics and brain uptake of HIV-1 replication inhibitor DB213 in Sprague-Dawley rats
Source: BioKB
URL
The Amidino-Anilide Scaffold: A Potent Tool for Serine Protease Inhibition in Drug Discovery
Application Notes and Protocols for Researchers The 4-amidinobenzoic acid anilide scaffold represents a cornerstone in the design of potent and selective serine protease inhibitors. Its inherent ability to mimic the natu...
Author: BenchChem Technical Support Team. Date: April 2026
Application Notes and Protocols for Researchers
The 4-amidinobenzoic acid anilide scaffold represents a cornerstone in the design of potent and selective serine protease inhibitors. Its inherent ability to mimic the natural substrates of these enzymes, particularly the guanidinium group of arginine, has positioned it as a privileged structure in medicinal chemistry. This guide provides an in-depth exploration of the applications of 4-amidinobenzoic acid anilide derivatives in drug discovery, complete with detailed experimental protocols for their synthesis and biological evaluation.
Introduction: The Significance of Serine Proteases and Their Inhibition
Serine proteases are a ubiquitous class of enzymes that play a critical role in a vast array of physiological processes, including digestion, blood coagulation, fibrinolysis, and immunity.[1] Dysregulation of serine protease activity is implicated in numerous pathologies, such as thrombosis, inflammation, and cancer, making them attractive targets for therapeutic intervention.[2]
The catalytic mechanism of serine proteases involves a highly reactive serine residue within a catalytic triad. Inhibitors are designed to interact with the enzyme's active site, preventing substrate binding and subsequent catalysis. The 4-amidinobenzoyl moiety is a key pharmacophore that effectively targets the S1 specificity pocket of many serine proteases, which often has a preference for basic amino acids like arginine and lysine.
Mechanism of Action and Structure-Activity Relationships (SAR)
The inhibitory activity of 4-amidinobenzoic acid anilide derivatives stems from the positively charged amidinium group, which forms a strong salt bridge with a conserved aspartate residue at the base of the S1 pocket of trypsin-like serine proteases.[3] This fundamental interaction anchors the inhibitor to the active site.
Key Principles of Inhibition:
Competitive Reversible Inhibition: Benzamidine-based inhibitors, including the 4-amidinobenzoic acid anilide class, typically act as competitive inhibitors, reversibly binding to the enzyme's active site.[4]
Hydrophobic and Electronic Interactions: Structure-activity relationship (SAR) studies have revealed that the inhibitory potency and selectivity are significantly influenced by the nature of the anilide substituent. Both hydrophobic and electronic interactions play a crucial role in the binding of these inhibitors to serine proteases.[3][5]
Anilide Moiety as a Selectivity Determinant: While the 4-amidinobenzoyl group provides the primary anchor, the anilide portion of the molecule extends into other specificity pockets (S2, S3, etc.) of the enzyme. By modifying the substituents on the aniline ring, researchers can fine-tune the inhibitor's affinity and selectivity for different serine proteases. For instance, the interaction with thrombin is heavily influenced by the hydrophobicity of the substituent on the benzamidine ring.[5]
Visualizing the Inhibition Mechanism
Caption: Interaction of 4-amidinobenzoic acid anilide with a serine protease active site.
Applications in Drug Discovery
The versatility of the 4-amidinobenzoic acid anilide scaffold has led to its exploration in various therapeutic areas:
Anticoagulants: Derivatives targeting thrombin and Factor Xa have been extensively investigated for the development of novel anticoagulants to treat and prevent thrombotic disorders.[6][7]
Anti-inflammatory Agents: Inhibition of proteases involved in inflammatory cascades, such as complement C1s, is a promising strategy for treating inflammatory diseases.[5]
Anticancer Therapeutics: Certain serine proteases are overexpressed in tumors and contribute to cancer progression and metastasis. Selective inhibitors can potentially disrupt these processes.
Antiviral Agents: Some viruses rely on host or viral serine proteases for their replication cycle, making these enzymes viable targets for antiviral drug development.
Experimental Protocols
General Protocol for the Synthesis of 4-Amidinobenzoic Acid Anilide Derivatives
This protocol provides a general method for the amide coupling of 4-amidinobenzoic acid with a desired aniline. Note: Optimization of reaction conditions (solvent, coupling agent, temperature, and reaction time) may be necessary for specific aniline substrates.
Materials:
4-Amidinobenzoic acid hydrochloride
Substituted aniline of choice
Coupling agent (e.g., HATU, HBTU, or EDC/HOBt)
Organic base (e.g., Diisopropylethylamine (DIPEA) or Triethylamine (TEA))
Anhydrous solvent (e.g., Dimethylformamide (DMF) or Dichloromethane (DCM))
Saturated aqueous sodium bicarbonate solution
Brine
Anhydrous sodium sulfate or magnesium sulfate
Silica gel for column chromatography
Appropriate eluents for chromatography
Procedure:
To a solution of 4-amidinobenzoic acid hydrochloride (1 equivalent) and the desired aniline (1-1.2 equivalents) in anhydrous DMF, add the organic base (3-4 equivalents).
Stir the mixture at room temperature for 10-15 minutes.
Add the coupling agent (1.1-1.5 equivalents) portion-wise to the reaction mixture.
Stir the reaction at room temperature for 4-24 hours, monitoring the progress by Thin Layer Chromatography (TLC).
Upon completion, dilute the reaction mixture with ethyl acetate or another suitable organic solvent and wash with saturated aqueous sodium bicarbonate solution, followed by brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the desired 4-amidinobenzoic acid anilide derivative.
Characterize the final product by NMR and Mass Spectrometry to confirm its identity and purity.
Visualizing the Synthetic Workflow
Caption: General workflow for the synthesis of 4-amidinobenzoic acid anilides.
Protocol for In Vitro Trypsin Inhibition Assay
This protocol describes a colorimetric assay to determine the inhibitory potency (IC50) of a test compound against trypsin using a chromogenic substrate.
Materials:
Trypsin from bovine pancreas
Tris-HCl buffer (e.g., 50 mM, pH 8.0, containing 20 mM CaCl2)
Test compound (dissolved in an appropriate solvent, e.g., DMSO)
96-well microplate
Microplate reader capable of measuring absorbance at 405 nm
Procedure:
Prepare Reagents:
Prepare a stock solution of trypsin in 1 mM HCl.
Prepare a stock solution of the BApNA substrate in DMSO.
Prepare serial dilutions of the test compound in the assay buffer.
Assay Setup:
In a 96-well plate, add the following to each well:
Assay buffer
Test compound at various concentrations (or vehicle control)
Trypsin solution
Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.
Initiate Reaction:
Add the BApNA substrate solution to all wells to start the reaction.
Measure Absorbance:
Immediately measure the absorbance at 405 nm in a kinetic mode for 10-30 minutes at 37°C. The rate of increase in absorbance is proportional to the trypsin activity.[9]
Data Analysis:
Calculate the initial reaction rates (V) from the linear portion of the absorbance vs. time curves.
Plot the percentage of inhibition [(1 - V_inhibited / V_control) * 100] against the logarithm of the inhibitor concentration.
Determine the IC50 value by fitting the data to a suitable dose-response curve.
Quantitative Data Summary (Example):
Compound
Target Enzyme
IC50 (nM)
Inhibitor A
Trypsin
50
Inhibitor B
Trypsin
150
Inhibitor C
Trypsin
5
Protocol for In Vitro Thrombin Inhibition Assay
This protocol outlines a fluorometric assay to assess the inhibitory activity of compounds against thrombin.
Materials:
Human α-thrombin
Assay buffer (e.g., 20 mM HEPES, 150 mM NaCl, 5 mM CaCl2, 0.02% PEG, pH 7.4)[10]
Fluorogenic substrate for thrombin (e.g., Boc-VPR-AMC)
Chromogenic substrate for Factor Xa (e.g., a p-nitroanilide-based substrate)[6]
Test compound (dissolved in a suitable solvent)
96-well microplate
Microplate reader capable of measuring absorbance at 405 nm
Procedure:
Prepare Reagents:
Dilute Factor Xa to the working concentration in the assay buffer.[6]
Prepare serial dilutions of the test compound.
Assay Setup:
In a 96-well plate, add the following to each well:
Diluted Factor Xa solution
Test compound at various concentrations (or vehicle control)
Pre-incubate at room temperature for 30 minutes with gentle agitation.[6]
Initiate Reaction:
Add the chromogenic substrate solution to all wells.
Measure Absorbance:
Incubate at room temperature for 30-60 minutes or perform a kinetic analysis by reading the absorbance at 405 nm.[6]
Data Analysis:
Calculate the percentage of inhibition and determine the IC50 value as previously described.
Conclusion
The 4-amidinobenzoic acid anilide scaffold is a powerful and adaptable platform for the design and discovery of novel serine protease inhibitors. A thorough understanding of the underlying mechanism of action and structure-activity relationships, coupled with robust and reproducible in vitro assays, is essential for advancing compounds from this class into clinical development. The protocols and insights provided in this guide are intended to equip researchers with the foundational knowledge and practical tools to effectively utilize this important chemical scaffold in their drug discovery endeavors.
References
Gupta, S. P., Handa, A., & Shewade, D. G. (1987). A comprehensive study on the mechanism of inhibition of serine proteases by benzamidines based on quantitative structure-activity relationship studies. Arzneimittelforschung, 37(1), 47-50.
Laura, R., & Bing, D. H. (1980). Inhibition of four human serine proteases by substituted benzamidines. Biochemistry, 19(21), 4859-4865.
Gupta, A., et al. (2022). Multivalent Tranexamic Acid (TXA) and Benzamidine Derivatives for Serine Protease Inhibition.
(1974). Synthetic inhibitors of serine proteinases. 4.: Inhibitory effect of substituted anilides of 3- and 4- amidino benzoic acid and amidino-anilides of different benzoic- and benzene sulfonic acids. Pharmazie, 29(6), 413-5.
BPS Bioscience. (n.d.). Factor Xa Inhibitor Screening Assay Kit. Retrieved from [Link]
BPS Bioscience. (n.d.). Factor Xa Inhibitor Screening Assay Kit. Retrieved from [Link]
Axys Pharmaceuticals AG. (2005). Meta-benzamidine derivatives as serine protease inhibitors. Google Patents.
Wikipedia. (2023). Benzamidine. Retrieved from [Link]
Jiangyin Wu, et al. (2019). Preparation method of 4-aminobenzoic acid and derivatives thereof. Google Patents.
Kellenberger, C., & Roussel, A. (2005). Structure-Activity Relationship Within the Serine Protease Inhibitors of the Pacifastin Family. Protein & Peptide Letters, 12(5), 447-453.
Shevchuk, O., et al. (2022). A new method for the synthesis of 4-aminobenzoic acid – an intermediate for the production of procaine. ScienceRise: Pharmaceutical Science, (3 (37)), 19-27.
Kumar, D., et al. (2012). Design, synthesis and antimicrobial evaluation of para amino benzoic acid derivatives. Der Pharma Chemica, 4(2), 765-771.
Medscape. (2021). Anti-Xa Assay (Heparin Assay): Reference Range, Interpretation, Collection and Panels. Retrieved from [Link]
R2 Diagnostics. (n.d.). ANTI-XA HEPARIN KIT. Retrieved from [Link]
Mast, A. E., et al. (2021). The kinetics and interplay of thrombin inhibition by 4 plasma proteinase inhibitors. Blood Advances, 5(10), 2536-2546.
Hradilova, L., et al. (2019). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. Biomolecules, 10(1), 9.
Hypno-pharm. (2021). Measurement of Bivalirudin Thrombin Inhibition Activity in Plasma with Clotting or Chromogenic Assays and Dedicated Calibrators and Controls. Retrieved from [Link]
Li, Y., et al. (2022). The Structure-property Relationships of Clinically Approved Protease Inhibitors. Current Drug Metabolism, 23(1), 35-51.
Grishin, D. V., et al. (2019). Screening of the Promising Direct Thrombin Inhibitors from Haematophagous Organisms. Part I: Recombinant Analogues and Their Antithrombotic Activity In Vitro. International Journal of Molecular Sciences, 20(22), 5658.
Ferguson, F. M., et al. (2022). Novel inhibitors and activity-based probes targeting serine proteases. Frontiers in Chemistry, 10, 989569.
protocols.io. (2019). Enzymatic Assay of Trypsin Inhibition. Retrieved from [Link]
Wang, Y., et al. (2023). Advancements in Serine Protease Inhibitors: From Mechanistic Insights to Clinical Applications. International Journal of Molecular Sciences, 24(13), 10898.
Gayathri, M., & Rajeswari, V. (2015). Screening, Purification and Characterization of Protease Inhibitor from Capsicum frutescens. International Journal of ChemTech Research, 8(4), 1836-1845.
Chondrex, Inc. (n.d.). Trypsin Activity Assay Kit. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Utilizing 4-Amidinobenzoic Acid Anilide as a High-Fidelity Probe for Trypsin-Like Serine Proteases
Executive Summary & Mechanistic Rationale
4-Amidinobenzoic acid anilide (4-ABAA, CAS: 50466-26-7)[1] is a potent, reversible, and competitive inhibitor of trypsin-like serine proteases. While irreversible inhibitors (e.g., PMSF) covalently modify the catalytic serine and permanently inactivate the enzyme, they offer little utility for mapping active site topologies or recovering active enzymes. Conversely, 4-ABAA functions as a high-fidelity structural probe and a gentle purification tool.
The causality of its binding efficacy lies in its dual-pharmacophore design:
The Amidine Moiety : Acts as an arginine/lysine mimetic. At physiological pH, the protonated amidine group forms a highly stable bidentate salt bridge with the conserved aspartate residue (Asp189) located at the base of the S1 specificity pocket[2].
The Anilide Moiety : Extends out of the S1 pocket to engage the S2 and S3 subsites. The hydrophobic nature of the anilide group provides a distinct steric and electronic profile compared to simpler derivatives, allowing researchers to probe subsite specificities and map the hydrophobic binding domains of complex enzymes like thrombin, factor Xa, and plasmin[3].
Fig 1: Binding topology of 4-amidinobenzoic acid anilide within the serine protease active site.
Quantitative Profiling of Benzamidine Derivatives
To contextualize the utility of 4-ABAA, it is essential to compare its inhibitory potency (
Ki
) against other standard benzamidine derivatives. Derivatives of benzamidine are known to be strong, competitive inhibitors of proteolytic enzymes such as trypsin, plasmin, and thrombin[4]. The addition of hydrophobic groups (like benzyl esters or anilides) significantly alters binding affinity, particularly for proteases with extended hydrophobic S2/S3 pockets[3].
(Note: Values are illustrative benchmarks derived from structure-activity relationship studies of the 4-amidinobenzoic acid derivative class[4].)
Experimental Workflows & Protocols
Protocol A: Determination of Inhibition Constant (
Ki
) via Steady-State Kinetics
This protocol outlines a self-validating system for determining the
Ki
of 4-ABAA against bovine pancreatic trypsin. The inhibitor activity is determined by the inhibition of the hydrolysis of a chromogenic substrate such as N-
α
-benzoyl-DL-arginine-4-nitroanilide (BAPNA)[5].
Causality of Experimental Design:
Buffer Selection : 50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 0.1% PEG-8000. PEG is critically included to prevent non-specific adsorption of the enzyme or the hydrophobic anilide inhibitor to the microplate walls, which would artificially inflate the apparent
Ki
.
Substrate : BAPNA is chosen because its cleavage releases p-nitroaniline, allowing continuous spectrophotometric monitoring at 405 nm without the need for secondary coupling enzymes[3].
Step-by-Step Methodology:
Reagent Preparation : Prepare a 10 mM stock of 4-ABAA in 100% DMSO. Dilute serially in assay buffer to yield final well concentrations of 0, 1, 5, 10, 25, and 50
μM
. Ensure final DMSO concentration remains constant (
≤
1%) across all wells to prevent solvent-induced enzyme denaturation. Prepare BAPNA substrate at concentrations ranging from 0.5
Km
to 5
Km
.
Pre-Incubation (Equilibration) : In a 96-well clear-bottom microplate, combine 4-ABAA dilutions with 1 nM Trypsin.
Self-Validation Step: Incubate for 15 minutes at 37°C. Measure absorbance at 405 nm before adding substrate to ensure the inhibitor does not precipitate or auto-absorb at the detection wavelength.
Reaction Initiation : Initiate the reaction by adding the BAPNA substrate using a multichannel pipette. Immediately monitor the change in absorbance (
ΔA405/min
) for 10 minutes using a microplate reader in kinetic mode.
Data Analysis : Calculate the initial velocity (
v0
) from the linear portion of the progress curves. Plot
1/v0
versus [Inhibitor] at multiple substrate concentrations (Dixon Plot). The intersection of the lines in the second quadrant yields
−Ki
on the x-axis.
Fig 2: Experimental workflow for determining the inhibition constant (Ki) of 4-ABAA.
Protocol B: 4-ABAA as a Competitive Eluent in Affinity Chromatography
Immobilized p-aminobenzamidine is frequently used as a ligand in the purification of many serine proteases and in their removal from heterogeneous samples[4]. However, traditional elution relies on harsh conditions (pH 2.5 - 3.0), which can denature sensitive proteases. 4-ABAA can be utilized as a mild, competitive eluting agent.
Causality of Experimental Design:
By introducing a soluble inhibitor (4-ABAA) with a higher affinity for the enzyme's S1 pocket than the immobilized ligand, the enzyme is gently displaced from the column at physiological pH, preserving its structural integrity and specific activity.
Step-by-Step Methodology:
Column Equilibration : Equilibrate a Benzamidine-Agarose column with Binding Buffer (50 mM Tris-HCl, pH 7.4, 0.5 M NaCl). The high salt concentration prevents non-specific electrostatic interactions.
Sample Loading : Load the crude protein extract at a slow flow rate (0.5 mL/min) to maximize residence time and binding efficiency.
Washing : Wash with 10 column volumes (CV) of Binding Buffer until the UV absorbance (
A280
) returns to baseline.
Competitive Elution : Apply Elution Buffer (Binding Buffer supplemented with 10 mM 4-ABAA).
Self-Validation Step: Collect 1 mL fractions and immediately assay for protease activity using a highly sensitive fluorogenic substrate like Boc-Val-Pro-Arg-MCA[5]. Because the fractions contain the inhibitor, the assay must involve a significant dilution step (e.g., 1:100) to dissociate the reversible 4-ABAA-enzyme complex and restore measurable activity.
Inhibitor Removal : Dialyze the active fractions against 50 mM Tris-HCl, pH 7.4 at 4°C to remove the 4-ABAA, yielding the purified, fully active protease.
Technical Support Center: 4-Amidinobenzoic Acid Anilide (4-ABAA) Assay Stability
Welcome to the Advanced Troubleshooting Guide for 4-Amidinobenzoic Acid Anilide (4-ABAA). As a screening compound and structural building block for serine protease inhibitors, 4-ABAA relies heavily on its amidine functio...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Troubleshooting Guide for 4-Amidinobenzoic Acid Anilide (4-ABAA). As a screening compound and structural building block for serine protease inhibitors, 4-ABAA relies heavily on its amidine functional group to form critical salt bridges within the S1 binding pockets of target enzymes[1]. However, this same functional group introduces specific chemical liabilities during in vitro assays.
This guide is designed for researchers and drug development professionals. It moves beyond basic troubleshooting by explaining the mechanistic causality behind compound degradation and providing self-validating protocols to ensure absolute data integrity.
Frequently Asked Questions & Troubleshooting
Q1: Why does 4-ABAA lose inhibitory potency during prolonged biochemical assays?
A: The primary cause is the nucleophilic hydrolysis of the amidine functional group.
Mechanistic Causality: The carbon atom of the amidine group is highly electrophilic. In aqueous assay buffers—particularly those at neutral to alkaline pH—hydroxide ions (OH⁻) act as aggressive nucleophiles. They attack the amidine carbon to form a transient tetrahedral intermediate. This intermediate rapidly collapses, releasing ammonia (NH₃) and converting the positively charged amidinium ion into a neutral, significantly less active primary amide.
Because the amidinium ion's positive charge is strictly required for electrostatic anchoring in most target binding pockets, this hydrolysis event leads to a precipitous drop in assay potency.
Quantitative Impact:
The rate of this degradation is highly pH-dependent. Table 1 summarizes the hydrolysis kinetics of the structurally analogous benzamidinium moiety at room temperature.
Table 1: Hydrolysis Kinetics of Unsubstituted Benzamidiniums at Room Temperature
Aqueous Condition
pH Level
Half-Life (t½)
Primary Degradant
Impact on Assay
Strong Base
pH 13
15 hours
Primary Amide
Rapid loss of target inhibition
Moderate Base
pH 11
6 days
Primary Amide
Gradual signal decay
Weak Base
pH 9
300 days
Primary Amide
Minimal short-term impact
Optimized Acidic
pH 6
> 2 years (est.)
None
Stable baseline
Data synthesized from room-temperature hydrolysis modeling.
Q2: How do I optimize my assay buffer to prevent this degradation?
A: You must formulate an environment that minimizes hydroxide concentration and eliminates competing nucleophiles.
Mechanistic Causality: Since the hydrolysis rate is directly proportional to the concentration of hydroxide ions, lowering the pH exponentially increases the stability of the amidine bond[2]. Furthermore, primary amine-based buffers (like Tris) can act as competing nucleophiles, leading to transamidation reactions.
Self-Validating Assay Buffer Protocol:
Objective: Formulate an aqueous environment that maximizes amidine half-life while maintaining target enzyme viability.
Buffer Selection: Prepare a 50 mM Citrate or Phosphate buffer. Causality: These buffers lack primary amines, eliminating the risk of transamidation or competitive nucleophilic attack[3].
pH Titration: Adjust the buffer pH to the lowest functional threshold for your target enzyme (ideally pH 6.0 - 6.5). Causality: Minimizes free OH⁻ ions, protecting the electrophilic amidine carbon.
Co-solvent Integration: Maintain 1-5% DMSO in the final assay volume. Causality: Lowers the dielectric constant of the microenvironment, partially shielding the highly polar amidine from aqueous attack.
Self-Validation (Time-Course Stability Check): Spike 4-ABAA into the buffer at the final assay concentration (e.g., 10 µM). Incubate at the assay temperature (e.g., 37°C) for the exact duration of your planned experiment. Measure the concentration of intact 4-ABAA at T=0 and T=End via HPLC.
Validation Criterion: The buffer is only validated for use if the compound retains > 95% structural integrity over the assay window.
Caption: Logical relationship between buffer pH, amidine hydrolysis, and assay integrity.
Q3: What is the best practice for preparing and storing 4-ABAA stock solutions?
A: Absolute exclusion of moisture and the elimination of freeze-thaw cycles.
Mechanistic Causality: Hygroscopic solvents like DMSO rapidly absorb atmospheric moisture. If a master stock is repeatedly opened and frozen, condensation introduces water into the DMSO. Over weeks of storage, this localized water triggers premature hydrolysis of the amidine even before the compound reaches the assay plate.
Self-Validating Stock Preparation Protocol:
Objective: Create a stable, anhydrous stock solution and mathematically verify its integrity before assay deployment.
Anhydrous Solubilization: Weigh 4-ABAA powder and dissolve in 100% anhydrous DMSO (sealed under argon) to a concentration of 10 mM.
Aliquoting: Immediately dispense 10 µL aliquots into single-use, low-bind microcentrifuge tubes. Causality: This strictly prevents freeze-thaw cycles and atmospheric water absorption.
Cryopreservation: Flash-freeze aliquots in liquid nitrogen and store at -80°C.
Self-Validation (Pre-Assay QC Check): Before running the primary biological assay, thaw one aliquot, dilute to 1 µM in the optimized assay buffer, and immediately inject it into an LC-MS/MS system.
Validation Criterion: Quantify the ratio of the intact amidine mass (m/z) versus the primary amide degradation product. The biological assay may only proceed if the degradation product represents < 5% of the total Area Under the Curve (AUC). If > 5%, discard the entire batch.
Caption: Self-validating workflow for 4-ABAA stock preparation and assay deployment.
References
Stability of Amide Bonds: A Comparative Guide for Researchers
Benchchem[3]
Room temperature hydrolysis of benzamidines and benzamidiniums in weakly basic water
ChemRxiv
Amide Bond Activation of Biological Molecules
PMC - NIH[2]
Technical Support Center: 4-Amidinobenzoic Acid Anilide-Based Experiments
Welcome to the Technical Support Center for 4-amidinobenzoic acid anilide and related benzamidine-derivative research. As a competitive, reversible inhibitor of trypsin-like serine proteases, this compound is a critical...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for 4-amidinobenzoic acid anilide and related benzamidine-derivative research. As a competitive, reversible inhibitor of trypsin-like serine proteases, this compound is a critical tool in structural biology, coagulation cascade research, and antiviral drug development[1].
This guide is engineered for researchers and drug development professionals. It bypasses basic definitions to directly address the mechanical, kinetic, and structural challenges of working with highly basic, arginine-mimicking chemotypes.
Section 1: In Vitro Enzyme Kinetics & Assays
Benzamidine derivatives, including 4-amidinobenzoic acid anilide, inhibit proteases by inserting their positively charged amidine group into the enzyme's S1 specificity pocket, forming a critical electrostatic salt bridge with a conserved aspartate residue (e.g., Asp189 in trypsin and thrombin)[1].
Frequently Asked Questions (Troubleshooting)
Q: My IC50 curve is flat, or I am observing incomplete inhibition at high concentrations. What is the mechanistic cause?A: This is almost always an issue of substrate competition or solubility. 4-amidinobenzoic acid anilide is a competitive inhibitor[2]. If your chromogenic substrate concentration (
[S]
) significantly exceeds its Michaelis constant (
Km
), the substrate will outcompete the inhibitor, artificially inflating your apparent
IC50
.
Solution: Ensure your assay is run at
[S]≤Km
. Additionally, amidine compounds often precipitate in aqueous buffers at high micromolar concentrations. If the compound crashes out of solution, the effective soluble concentration plateaus, resulting in a flat inhibition curve.
Q: The baseline absorbance in my L-BAPNA assay drifts upward before I even add the enzyme. Why?A: This is a classic optical artifact caused by compound precipitation. When 4-amidinobenzoic acid anilide is diluted from a 100% DMSO stock into an aqueous assay buffer (like Tris-HCl), it can form micro-precipitates. These particles scatter light at 405–410 nm, mimicking the absorbance of the cleaved p-nitroaniline product[3].
Solution: Maintain a constant DMSO concentration (typically 2% to 5% v/v) across all wells, including controls. Pre-incubate the inhibitor in the buffer for 10 minutes and read the baseline before adding the enzyme.
Quantitative Data: Typical Kinetic Parameters
To benchmark your experiments, compare your results against the established kinetic parameters for benzamidine derivatives across different serine proteases[2].
This self-validating protocol ensures that any inhibition observed is due to specific active-site binding rather than solvent effects or enzyme degradation.
Materials:
Enzyme: 1.25 mg/mL bovine trypsin in 1 mM HCl (pH 3.0 to prevent autolysis).
Substrate: 60 mM Nα-Benzoyl-L-arginine 4-nitroanilide (L-BAPNA) in DMSO.
Buffer: 100 mM Tris-HCl, 20 mM CaCl
2
, pH 8.2 (Calcium stabilizes trypsin against autolysis).
Step-by-Step Methodology:
Vehicle Control Preparation: Prepare a buffer solution containing the exact final concentration of DMSO (e.g., 5%) that will be present in your highest inhibitor concentration well.
Inhibitor Dilution: Serially dilute 4-amidinobenzoic acid anilide in 100% DMSO, then spike into the assay buffer to achieve final concentrations ranging from 0.1 µM to 500 µM.
Enzyme Pre-incubation: Add 10 µL of the trypsin stock to 80 µL of the inhibitor/buffer solutions in a 96-well plate. Incubate at 37°C for 15 minutes. Causality note: Pre-incubation allows the reversible inhibitor to reach binding equilibrium with the enzyme before the substrate introduces competition.
Reaction Initiation: Add 10 µL of the L-BAPNA substrate (diluted to
1×Km
) to all wells.
Kinetic Measurement: Immediately measure absorbance at 410 nm in kinetic mode (every 30 seconds for 10 minutes).
Validation Check: Ensure the uninhibited control yields a linear absorbance increase (
R2>0.98
). Calculate the initial velocity (
V0
) from the linear phase.
Caption: Step-by-step workflow for in vitro chromogenic protease inhibition assays.
Section 2: Structural Biology & Crystallography
When utilizing 4-amidinobenzoic acid anilide in X-ray crystallography to map the S1 pocket, researchers often rely on crystal soaking. The amidine group's high pKa (~11) dictates its behavior in the crystallization drop.
Frequently Asked Questions (Troubleshooting)
Q: I soaked my trypsin crystals with 4-amidinobenzoic acid anilide, but the electron density map shows an empty S1 pocket. Why?A: Commercial trypsin is routinely purified using benzamidine-sepharose affinity chromatography, and benzamidine is frequently added to crystallization buffers to prevent autolysis[4]. If you do not perform a "back-soak" or wash step to remove the native benzamidine, your 4-amidinobenzoic acid anilide cannot displace it. The S1 pocket is already occupied.
Solution: Transfer the crystal to a stabilizing cryo-buffer lacking benzamidine for a brief period (e.g., 5–10 minutes) before transferring it into the drop containing your target inhibitor.
Q: The crystal dissolves or cracks when I add the inhibitor. What is the cause?A: The highly basic nature of the amidine group can drastically alter the local pH of the crystallization drop if the inhibitor stock is not pH-adjusted. Furthermore, the structural waters in the S1 pocket are critical for stabilization[5]. Rapid displacement of these water networks by high concentrations of a bulky anilide derivative can cause lattice shock.
Solution: Titrate the inhibitor stock to match the pH of the mother liquor. Introduce the inhibitor gradually via vapor diffusion or by step-wise soaking (e.g., 1 mM, then 5 mM, then 10 mM).
Caption: Mechanism of competitive inhibition by amidine derivatives in the S1 pocket.
Section 3: Chemical Handling and Storage
Q: My stock solution of 4-amidinobenzoic acid anilide lost potency over a month. Is it unstable?A: While the amidine group is chemically stable, it is highly prone to non-specific binding to polystyrene and certain types of glass due to its positive charge at physiological pH. Over time, the effective concentration in your stock tube decreases as the compound coats the walls of the container.
Solution: Store stock solutions in low-binding polypropylene tubes. For long-term storage, keep the compound as a lyophilized powder at -20°C in a desiccator, and only reconstitute what is needed for immediate experiments.
References
INHIBITION OF PROTEASES AND ANTI-CANCER ACTIVITIES OF ETHANOLIC TUBER EXTRACT OF GLOBBA BULBIFERA
Source: ResearchGate
URL:[Link]
Multivalent Tranexamic Acid (TXA) and Benzamidine Derivatives for Serine Protease Inhibition
Source: ACS Pharmacology & Translational Science
URL:[Link]
Characterization of P-aminobenzamidine-based sorbent and its use for high-performance affinity chromatography of trypsin-like proteases
Source: ResearchGate
URL:[Link]
Towards broad-spectrum antiviral drugs: inhibition of transmembrane serine proteases
Source: Biochemical Journal | Portland Press
URL:[Link]
Water Network in the Binding Pocket of Fluorinated BPTI–Trypsin Complexes Insights from Simulation and Experiment
Source: The Journal of Physical Chemistry B - ACS Publications
URL:[Link]
refining experimental methods for 4-amidinobenzoic acid anilide studies
Welcome to the Technical Support & Assay Refinement Portal for serine protease inhibitor studies. This center is specifically designed for researchers and drug development professionals working with 4-amidinobenzoic acid...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support & Assay Refinement Portal for serine protease inhibitor studies. This center is specifically designed for researchers and drug development professionals working with 4-amidinobenzoic acid anilide and related benzamidine derivatives.
As a competitive, reversible active-site inhibitor, 4-amidinobenzoic acid anilide presents unique kinetic behaviors. Its amidine group is highly basic and positively charged at physiological pH, allowing it to mimic the basic side chains of arginine or lysine. This facilitates a critical electrostatic interaction (salt bridge) with the negatively charged aspartic acid residue (Asp189) located at the bottom of the S1 binding pocket in trypsin-like serine proteases[1].
Below, you will find comprehensive troubleshooting guides, validated experimental protocols, and structural-activity relationship (SAR) data to ensure the scientific integrity and reproducibility of your assays.
I. Mechanistic Logic & Pathway Visualization
To troubleshoot effectively, one must first understand the causality of the binding event. Benzamidine derivatives compete directly with the natural substrate for the S1 pocket. If the inhibitor is successfully bound, it sterically and electrostatically blocks the chromogenic substrate from accessing the catalytic triad, preventing hydrolysis[2].
Figure 1: Competitive inhibition mechanism of 4-amidinobenzoic acid anilide in the S1 pocket.
II. Frequently Asked Questions (Troubleshooting Guide)
Q: Why am I observing a non-linear reaction rate (concave curve) during the initial phase of my chromogenic assay?A: This indicates "slow-binding kinetics," a well-documented phenomenon for benzamidine derivatives at subnanomolar enzyme concentrations[3]. The inhibitor requires time to reach conformational equilibrium within the S1 pocket, meaning the association rate (
kon
) is relatively slow.
Correction Strategy: Do not use endpoint assays. Extend the enzyme-inhibitor pre-incubation time from 5 minutes to 15–30 minutes before adding the substrate to ensure the system has reached a steady state.
Q: How do I resolve the poor aqueous solubility of 4-amidinobenzoic acid anilide at higher screening concentrations?A: The addition of the anilide moiety increases the hydrophobicity of the molecule compared to an unsubstituted benzamidine. If precipitation occurs, it will artificially lower the effective inhibitor concentration, skewing your
IC50
.
Correction Strategy: Prepare primary stock solutions in 100% DMSO. Ensure the final assay concentration of DMSO does not exceed 1–5% (v/v). Higher DMSO concentrations can denature the protease or artificially alter the substrate's
Km
[4]. Always run a vehicle control (Buffer + DMSO) to establish your baseline 100% activity.
Q: My
IC50
values are fluctuating between assay runs. How can I standardize my reporting?A:IC50
is an assay-dependent variable that fluctuates based on the specific enzyme and substrate concentrations used. For competitive active-site inhibitors, you must convert your
IC50
to the absolute inhibition constant (
Ki
) using the Cheng-Prusoff equation:
Ki=IC50/(1+[S]/Km)
[4]. This creates a self-validating system where your reported
Ki
remains constant regardless of minor substrate concentration variations.
Figure 2: Diagnostic workflow for resolving common kinetic assay anomalies.
III. Quantitative Data Presentation
To benchmark your synthesized 4-amidinobenzoic acid anilide derivatives, compare your derived
Ki
values against established benzamidine analogs. Extending the molecule to occupy the S3/S4 subsites generally enhances inhibitory potency[4].
(Data synthesized from standardized 3D-QSAR and multivalent inhibition studies[2][3][4].)
IV. Standardized Experimental Protocol: Serine Protease Kinetic Assay
To ensure maximum trustworthiness and reproducibility, follow this self-validating continuous kinetic assay protocol. This method utilizes chromogenic substrates (e.g., L-BAPNA for Trypsin or S-2288 for Thrombin)[4].
Step 1: Reagent Preparation
Assay Buffer: Prepare a Tris-based buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 20 mM
CaCl2
, 0.01% Triton X-100, pH 7.8). The
CaCl2
is critical for stabilizing the autolysis loop of the protease[1].
Enzyme Working Solution: Dilute the purified serine protease (e.g., Human
α
-Thrombin) to a final well concentration of 0.5 nM to 2.0 nM.
Substrate Solution: Prepare the chromogenic substrate at a concentration equal to
2×Km
.
Inhibitor Dilutions: Prepare a 10 mM stock of 4-amidinobenzoic acid anilide in 100% DMSO. Create a 10-point serial dilution series in the Assay Buffer (ensure final DMSO in the well
≤
5%).
Step 2: Pre-Incubation (Critical Step)
In a clear, flat-bottom 96-well microplate, add 40
μL
of the Assay Buffer.
Add 10
μL
of the Inhibitor Dilution to the respective test wells. (For the positive control, add 10
μL
of vehicle buffer).
Add 25
μL
of the Enzyme Working Solution to all wells.
Incubate the plate at 25°C (or 37°C depending on physiological relevance) for 20 minutes to allow the slow-binding equilibrium to establish[3].
Step 3: Reaction Initiation & Kinetic Measurement
Rapidly add 25
μL
of the Substrate Solution to all wells using a multichannel pipette to initiate hydrolysis.
Immediately place the plate in a microplate reader.
Measure the absorbance at 405 nm (or 410 nm for L-BAPNA) in kinetic mode , taking readings every 30 seconds for 15 minutes.
Step 4: Data Analysis & Validation
Plot Absorbance vs. Time. Extract the initial velocity (
V0
) from the strictly linear portion of the curve.
Calculate the fractional activity (
Vi/V0
) for each inhibitor concentration.
Plot fractional activity against the
log10
[Inhibitor] to determine the
IC50
via non-linear regression.
Validation: Apply the Cheng-Prusoff equation to report the final
Ki
.
V. References
Optimization of Cyclic Plasmin Inhibitors: From Benzamidines to Benzylamines. Journal of Medicinal Chemistry - ACS Publications. URL:[Link]
Multivalent Tranexamic Acid (TXA) and Benzamidine Derivatives for Serine Protease Inhibition. ACS Pharmacology & Translational Science - ACS Publications. URL:[Link]
Water Network in the Binding Pocket of Fluorinated BPTI–Trypsin Complexes Insights from Simulation and Experiment. The Journal of Physical Chemistry B - ACS Publications. URL:[Link]
Technical Support Center: Enhancing the Oral Bioavailability of Amidine-Containing Enzyme Inhibitors
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical guidance for enhancing the oral bioavailab...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical guidance for enhancing the oral bioavailability of amidine-containing enzyme inhibitors. Amidine groups are crucial for the activity of many enzyme inhibitors, particularly for serine proteases, but their high basicity often leads to poor oral absorption.[1][2][3] This resource provides solutions and experimental protocols to overcome this common challenge.
Frequently Asked Questions (FAQs)
Q1: Why do my amidine-containing enzyme inhibitors exhibit such low oral bioavailability?
The primary reason is the strongly basic nature of the amidine functional group.[2] Under the physiological pH conditions of the stomach (pH ~1-2) and small intestine (pH ~6-7.4), the amidine group is protonated and thus positively charged. This high polarity significantly hinders the molecule's ability to passively diffuse across the lipid-rich membranes of the gastrointestinal tract, leading to poor absorption.[2][4]
Q2: What are the main strategies to overcome the low oral bioavailability of amidine compounds?
There are three primary strategies you can employ:
Prodrug Approaches: This is the most common and often most successful strategy. It involves chemically modifying the amidine group to create a less basic, more lipophilic prodrug that can be absorbed more efficiently. Once absorbed, the prodrug is converted back to the active amidine-containing drug by enzymes in the body.[1][2]
Formulation Strategies: These techniques aim to improve the dissolution and absorption of the parent drug without chemically modifying it. Approaches include using lipid-based formulations, reducing particle size, or incorporating permeation enhancers.[5][6]
Structural Modification: In some cases, medicinal chemistry efforts can modify the parent molecule (in areas other than the amidine group) to improve its overall physicochemical properties, such as lipophilicity and solubility, to favor absorption.[7]
Q3: Which prodrug strategy is considered the most effective for amidine inhibitors?
The conversion of amidines into N-hydroxylated prodrugs, such as amidoximes (N-hydroxy-amidines) and N,N'-dihydroxyamidines, is a well-established and effective approach.[1][8] The N,N'-dihydroxyamidine strategy, in particular, has been shown to be a highly promising prodrug principle. It can lead to even higher oral bioavailability compared to the amidoxime approach because it involves a two-step reduction back to the active amidine, which may prevent premature conversion in the gastrointestinal tract before absorption.[9][10] For example, the oral bioavailability of benzamidine was reported to be approximately 91% when administered as its N,N'-dihydroxybenzamidine prodrug, compared to 74% for the benzamidoxime prodrug.[8][10][11]
Troubleshooting Guides
This section addresses specific issues you may encounter during your experiments in a question-and-answer format.
Issue 1: My amidoxime or N,N'-dihydroxyamidine prodrug shows low conversion to the active drug in vivo.
Potential Cause 1: Inefficient Enzymatic Reduction. The conversion of these prodrugs to the active amidine is an enzymatic process.[9] While the necessary enzymes are generally present in the liver and other tissues, their activity can vary between species.
Troubleshooting Action:
In Vitro Metabolic Stability Assay: Conduct an in vitro assay using liver microsomes or hepatocytes from the animal species used in your in vivo studies (and from human tissue for clinical translation). This will confirm if the enzymatic machinery to convert the prodrug is present and active.
Species Comparison: If you observe low conversion in one species (e.g., rat), consider testing in another (e.g., dog or non-human primate), as the expression and activity of the required reductases can differ.
Issue 2: High variability in plasma concentrations of my compound after oral dosing.
Potential Cause 1: Formulation Inconsistency. If you are using a suspension, the compound may not be uniformly distributed, leading to inconsistent dosing.
Troubleshooting Action: Ensure your formulation is homogenous. For suspensions, use a proper suspending agent and ensure vigorous mixing before each dose. For solutions, confirm the compound remains fully dissolved.[7]
Potential Cause 2: Food Effects. The presence or absence of food can significantly alter gastric pH, gastrointestinal motility, and drug absorption.[7]
Troubleshooting Action: Conduct pilot pharmacokinetic studies in both fed and fasted animals. This will help you understand the impact of food on your compound's absorption and determine if a consistent feeding state is required for your main studies.
Issue 3: The compound has good aqueous solubility and a successful prodrug strategy, but bioavailability is still low.
Potential Cause: Efflux by Transporters. The compound or its prodrug may be a substrate for efflux transporters like P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP) in the intestinal wall. These transporters actively pump drugs out of the intestinal cells and back into the gut lumen, reducing net absorption.[12]
Troubleshooting Action:
In Vitro Transporter Assays: Use cell-based assays, such as Caco-2 or MDCK cells overexpressing specific transporters (e.g., MDCK-MDR1 for P-gp), to determine if your compound is a substrate.
In Vivo Co-dosing Study: In your animal model, co-administer your compound with a known inhibitor of the suspected transporter (e.g., verapamil or ketoconazole for P-gp). A significant increase in plasma exposure of your compound in the presence of the inhibitor strongly suggests that efflux is a limiting factor.[12]
Troubleshooting Workflow
The following diagram outlines a logical workflow for diagnosing and addressing low oral bioavailability of amidine-containing enzyme inhibitors.
Caption: Metabolic activation of N,N'-dihydroxyamidine prodrugs.
References
Reeh, C., Wundt, J., & Clement, B. (2007). N,N'-dihydroxyamidines: a new prodrug principle to improve the oral bioavailability of amidines. Journal of Medicinal Chemistry, 50(26), 6730-4. [Link]
Reeh, C., Wundt, J., & Clement, B. (2007). N,N′-Dihydroxyamidines: A New Prodrug Principle To Improve the Oral Bioavailability of Amidines. Journal of Medicinal Chemistry, 50(26), 6730-6734. [Link]
Gao, Y., & Li, Y. (2021). Current prodrug strategies for improving oral absorption of nucleoside analogues. Acta Pharmaceutica Sinica B, 11(8), 2209-2230. [Link]
Reeh, C., Wundt, J., & Clement, B. (2007). N,N′-Dihydroxyamidines: A New Prodrug Principle To Improve the Oral Bioavailability of Amidines. Journal of Medicinal Chemistry. [Link]
Kotthaus, J., Steinmetzer, T., van de Locht, A., & Clement, B. (2011). Analysis of highly potent amidine containing inhibitors of serine proteases and their N-hydroxylated prodrugs (amidoximes). Journal of Enzyme Inhibition and Medicinal Chemistry, 26(1), 115-22. [Link]
Kotthaus, J., Steinmetzer, T., van de Locht, A., & Clement, B. (2010). Analysis of highly potent amidine containing inhibitors of serine proteases and their N-hydroxylated prodrugs (amidoximes). Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]
Clement, B. (2007). Improvement of the bioavailability of active substances having an amidine function in medicaments.
Bai, Y., et al. (2023). Amidine containing compounds: Antimicrobial activity and its potential in combating antimicrobial resistance. European Journal of Medicinal Chemistry. [Link]
Ren, T., et al. (2022). Oral delivery of protein and peptide drugs: from non-specific formulation approaches to intestinal cell targeting strategies. Theranostics, 12(1), 1-25. [Link]
Lalanne, M., Andrieux, K., & Couvreur, P. (2009). Strategies to increase the oral bioavailability of nucleoside analogs. Current Medicinal Chemistry, 16(11), 1391-9. [Link]
Reeh, C., Wundt, J., & Clement, B. (2007). N,N′-Dihydroxyamidines: A New Prodrug Principle To Improve the Oral Bioavailability of Amidines. Journal of Medicinal Chemistry. [Link]
McClements, D.J., & Xiao, H. (2015). Using in vitro and in vivo models to evaluate the oral bioavailability of nutraceuticals. Journal of Agricultural and Food Chemistry, 63(5), 1245-1251. [Link]
Maher, S., et al. (2014). Formulation Strategies to Improve Oral Peptide Delivery. ResearchGate. [Link]
Zupančič, O., & Bernkop-Schnürch, A. (2008). Correlation of in vitro and in vivo models for the oral absorption of peptide drugs. Journal of Pharmacy and Pharmacology, 60(6), 729-736. [Link]
d'Angelo, I., et al. (2021). Drug Delivery Systems for the Oral Administration of Antimicrobial Peptides: Promising Tools to Treat Infectious Diseases. Pharmaceutics, 13(11), 1943. [Link]
Steyn, D., & Hamman, S. (2021). Using In Vitro and Ex Vivo Models to Evaluate Strategies for Drug Delivery Improvement. MDPI. [Link]
Augustijns, P., et al. (2014). In vitro models for the prediction of in vivo performance of oral dosage forms. European Journal of Pharmaceutical Sciences, 57, 342-366. [Link]
Vojinović, T., et al. (2021). Oral lipid formulation type IV as an approach in the formulation of solid dosage forms with poorly soluble substances: Chremophor®RH 40 as a surfactant phase. Progress in Nutrition, 23(3). [Link]
validating the inhibitory effects of 4-amidinobenzoic acid anilide on proteases
Validating the Inhibitory Effects of 4-Amidinobenzoic Acid Anilide on Serine Proteases: A Comparative Guide As drug development increasingly targets the coagulation and fibrinolysis cascades, the demand for highly specif...
Author: BenchChem Technical Support Team. Date: April 2026
Validating the Inhibitory Effects of 4-Amidinobenzoic Acid Anilide on Serine Proteases: A Comparative Guide
As drug development increasingly targets the coagulation and fibrinolysis cascades, the demand for highly specific, low-molecular-weight serine protease inhibitors has surged. Trypsin-like serine proteases—such as thrombin, plasmin, and factor Xa—share a highly conserved catalytic triad (Ser195, His57, Asp102) and a negatively charged S1 specificity pocket containing Asp189.
Historically, benzamidine has served as the foundational scaffold for targeting this S1 pocket. However, structural modifications, specifically the development of 4-amidinobenzoic acid anilide (4-ABAA) and related benzyl esters, have dramatically altered the thermodynamic binding profile. This guide provides a rigorous, data-driven comparison of 4-ABAA against alternative inhibitors, alongside a self-validating experimental framework for kinetic profiling.
Mechanistic Rationale: The "Why" Behind the Molecule
To understand the efficacy of 4-ABAA, we must examine the causality of its molecular interactions. Unsubstituted benzamidine acts as a simple arginine mimetic; its positively charged amidine group forms a bidentate salt bridge with the carboxylate of Asp189 at the base of the S1 pocket. However, benzamidine lacks the structural extension required to engage the S2 or S3 subsites, resulting in moderate, micromolar affinity.
By functionalizing the para-position with an anilide or benzyl ester moiety, 4-amidinobenzoic acid derivatives achieve two critical mechanistic upgrades [1]:
Entropy-Enthalpy Compensation: The hydrophobic anilide group displaces ordered water molecules at the periphery of the active site, providing an entropically favorable binding event.
Electronic Tuning: The electron-withdrawing nature of the carbonyl group adjacent to the aromatic ring modulates the pKa of the amidine, optimizing its hydrogen-bonding geometry with Asp189 without incurring a severe desolvation penalty.
Diagram 1: Mechanistic binding logic of 4-ABAA within the serine protease active site.
Comparative Profiling: 4-ABAA vs. Alternative Inhibitors
When selecting an inhibitor for assay development or therapeutic screening, researchers must weigh potency (
Ki
), molecular weight, and target selectivity. The foundational studies by Markwardt et al. demonstrated that derivatives of benzamidine, specifically 4-amidinophenylpyruvic acid and 4-amidinobenzoic acid benzyl ester/anilide, exhibit vastly superior inhibitory constants compared to basic benzylamines [2].
Below is a comparative synthesis of 4-ABAA against standard alternatives:
Inhibitor
Class / Mechanism
Target Protease
Approx.
Ki
Value
Key Advantages / Limitations
Benzamidine
Small molecule, Reversible competitive
Trypsin, Thrombin
18 µM (Trypsin)
Advantage: Cheap, highly soluble baseline standard.Limitation: Low potency; requires high working concentrations.
4-Amidinobenzoic Acid Anilide (4-ABAA)
Small molecule, Reversible competitive
Trypsin, Plasmin, Thrombin
0.5 - 5 µM (Trypsin)
Advantage: Enhanced potency via hydrophobic interactions [3]. Excellent for probing S1/S2 interfaces.Limitation: Lower aqueous solubility than unsubstituted benzamidine.
Argatroban
Peptidomimetic, Reversible competitive
Thrombin (Selective)
39 nM (Thrombin)
Advantage: FDA-approved, highly specific to thrombin.Limitation: Poor broad-spectrum utility for general protease assays.
Aprotinin (BPTI)
Polypeptide (58 AA), Slow-tight binding
Trypsin, Plasmin
0.06 pM (Trypsin)
Advantage: Extreme potency; standard for preventing degradation.Limitation: Macromolecular; cannot penetrate cells; immunogenic.
Data synthesized from established crystallographic and kinetic literature on benzamidine-based inhibitors [2][3].
Experimental Methodology: Kinetic Validation of Competitive Inhibition
To objectively validate the performance of 4-ABAA, you must utilize a self-validating kinetic assay. A single-point IC50 is insufficient; true validation requires determining the inhibition constant (
Ki
) and proving the competitive nature of the molecule using a chromogenic substrate like N-α-benzoyl-DL-arginine-4-nitroanilide (BAPNA).
Causality of Reagent Selection:
Buffer (50 mM Tris-HCl, pH 8.0): The catalytic triad relies on the deprotonation of His57. A pH of 8.0 ensures the imidazole ring acts as an effective general base.
Calcium Chloride (20 mM
CaCl2
): Calcium ions bind to the autolysis loop of trypsin, stabilizing the active conformation and preventing self-degradation during the assay.
Substrate (BAPNA): Cleavage of the amide bond releases p-nitroaniline (pNA), which absorbs strongly at 405 nm, allowing continuous spectrophotometric monitoring.
Step-by-Step Protocol
Step 1: Reagent Preparation
Prepare Assay Buffer: 50 mM Tris-HCl, 20 mM
CaCl2
, 0.01% Triton X-100 (to prevent non-specific plastic binding), pH 8.0.
Prepare a 10 mM stock of 4-ABAA in DMSO. Serially dilute in Assay Buffer to achieve final well concentrations ranging from 0.1 µM to 50 µM. Keep final DMSO concentration <1% to prevent enzyme denaturation.
Prepare BAPNA substrate at varying concentrations (e.g., 0.2 mM, 0.5 mM, 1.0 mM, 2.0 mM).
Step 2: Pre-Incubation (The Self-Validating Control)
In a 96-well microplate, add 10 µL of the 4-ABAA dilutions to designated wells.
Add 10 µL of Trypsin (final concentration ~10 nM).
Crucial Step: Incubate the enzyme-inhibitor mixture for 15 minutes at 25°C. Causality: This ensures thermodynamic equilibrium is reached before substrate competition begins, preventing artificially low initial inhibition readings.
Controls: Include a "No Inhibitor" positive control (Buffer + Enzyme) and a "No Enzyme" negative control (Buffer + Substrate) to account for spontaneous substrate hydrolysis.
Step 3: Reaction Initiation & Readout
Rapidly add 80 µL of the BAPNA substrate (at varying concentrations) to all wells using a multichannel pipette.
Immediately transfer to a microplate reader and monitor absorbance at 405 nm continuously for 10 minutes (taking readings every 15 seconds).
Step 4: Data Analytics & Lineweaver-Burk Transformation
Calculate the initial velocity (
V0
) from the linear portion of the absorbance vs. time curve (
ΔA405/min
).
Plot
1/V0
against
1/[S]
(Lineweaver-Burk plot) for each inhibitor concentration.
Validation Check: If 4-ABAA is a true competitive inhibitor, the lines will intersect at the y-axis (
1/Vmax
remains constant), while the x-intercept (
−1/Kmapp
) moves closer to zero as inhibitor concentration increases. Calculate
Ki
using the equation:
Kmapp=Km(1+[I]/Ki)
.
Diagram 2: High-throughput kinetic assay workflow for validating competitive inhibition.
Conclusion
While aprotinin remains the gold standard for brute-force protease shutdown, and argatroban dominates clinical thrombin targeting, 4-amidinobenzoic acid anilide occupies a highly valuable middle ground. By leveraging the S1 pocket affinity of the amidine group and the entropic benefits of the anilide moiety, it provides researchers with a potent, tunable, small-molecule tool for dissecting serine protease kinetics and developing next-generation anticoagulants.
References
Renatus, M., Bode, W., Huber, R., Stürzebecher, J., & Stubbs, M. T. (1998). Structural and Functional Analyses of Benzamidine-Based Inhibitors in Complex with Trypsin: Implications for the Inhibition of Factor Xa, tPA, and Urokinase. Journal of Medicinal Chemistry. 1
Markwardt, F., Landmann, H., & Walsmann, P. (1968). Comparative studies on the inhibition of trypsin, plasmin, and thrombin by derivatives of benzylamine and benzamidine. European Journal of Biochemistry. 2
Steinmetzer, T., et al. (2016). Optimization of Cyclic Plasmin Inhibitors: From Benzamidines to Benzylamines. Journal of Medicinal Chemistry. 3
comparing 4-amidinobenzoic acid anilide with other serine protease inhibitors
In protein biochemistry, structural biology, and drug development, the uncontrolled activity of serine proteases can rapidly degrade target proteins, skewing experimental data and ruining high-value samples. Conversely,...
Author: BenchChem Technical Support Team. Date: April 2026
In protein biochemistry, structural biology, and drug development, the uncontrolled activity of serine proteases can rapidly degrade target proteins, skewing experimental data and ruining high-value samples. Conversely, in therapeutic contexts, selectively inhibiting enzymes like plasmin or thrombin is critical for managing fibrinolysis and coagulation.
When designing an inhibition strategy, researchers must choose between broad-spectrum, irreversible covalent modifiers (like PMSF or AEBSF) and highly specific, reversible competitive inhibitors. 4-Amidinobenzoic acid anilide (4-ABAA) , a prominent benzamidine derivative, represents the latter.
This guide provides an in-depth, objective comparison of 4-ABAA against other standard serine protease inhibitors, detailing the causality behind their mechanisms and providing self-validating experimental workflows for their application.
Mechanistic Classification: Covalent vs. Non-Covalent Inhibition
Serine proteases (e.g., trypsin, chymotrypsin, thrombin, plasmin) utilize a highly conserved catalytic triad (Ser195, His57, Asp102) to hydrolyze peptide bonds. Inhibitors are fundamentally divided by how they interact with this active site.
4-Amidinobenzoic Acid Anilide (4-ABAA) acts as a highly specific, reversible competitive inhibitor . Its amidino group is protonated at physiological pH, acting as an arginine/lysine mimetic. It inserts deeply into the negatively charged S1 specificity pocket of trypsin-like proteases, forming a critical salt bridge with Asp189 ()[1]. Because it does not covalently modify the enzyme, its inhibition is equilibrium-driven and can be fully reversed via dialysis or dilution ()[2].
In stark contrast, Sulfonyl fluorides (PMSF and AEBSF) are irreversible covalent inhibitors . They do not rely on the S1 pocket for specificity; instead, they act as sulfonylating agents that permanently attach a sulfonyl group to the hydroxyl oxygen of the catalytic Ser195, rendering the enzyme permanently inactive ()[3].
Classification and mechanism of action of major serine protease inhibitor classes.
Comparative Performance Matrix
When selecting an inhibitor, the choice dictates the downstream viability of the sample. 4-ABAA offers distinct advantages in specificity and reversibility, whereas AEBSF and PMSF are preferred for aggressive, broad-spectrum lysate protection.
Causality in Experimental Design: Why Choose 4-ABAA?
1. Prevention of Off-Target Covalent Modification (Mass Spectrometry Compatibility):
PMSF and AEBSF are highly reactive. AEBSF, while more stable in water than PMSF[4], is known to covalently modify off-target residues such as tyrosine, lysine, and protein N-termini, adding a mass shift of +183 Da[3]. If your downstream application is high-resolution mass spectrometry or structural crystallography, these covalent adducts will confound your data. 4-ABAA circumvents this entirely by relying purely on non-covalent, electrostatic interactions.
2. Requirement for Downstream Enzyme Reactivation:
In pro-enzyme activation assays or coagulation cascade studies, you may need to temporarily halt proteolysis during purification and re-initiate it later. Because PMSF permanently kills the enzyme, it cannot be used. 4-ABAA can be easily removed via dialysis, fully restoring native protease activity.
3. Aqueous Stability:
PMSF is notoriously unstable in water, hydrolyzing with a half-life of approximately 35 minutes at pH 8.0[5]. It must be added continuously during lengthy purifications. 4-ABAA is thermodynamically stable in aqueous buffers, providing continuous protection throughout multi-day chromatography runs.
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems, where the experimental readout directly confirms the mechanistic causality of the inhibitor.
Protocol A: Determination of
Ki
via Chromogenic Substrate Assay
This protocol validates the competitive nature of 4-ABAA and quantifies its binding affinity (
Ki
) against Trypsin.
Step-by-Step Methodology:
Buffer Preparation: Prepare Assay Buffer (50 mM Tris-HCl, 20 mM
CaCl2
, pH 8.0).
Causality: Tris maintains the optimal alkaline environment for trypsin's catalytic histidine.
Ca2+
is strictly required to stabilize the enzyme's autolysis loop, preventing the enzyme from digesting itself during the kinetic measurements.
Enzyme-Inhibitor Pre-incubation: In a 96-well microplate, mix 10 nM Bovine Trypsin with varying concentrations of 4-ABAA (0, 1, 5, 10, and 20 µM). Incubate at 25°C for 10 minutes.
Causality: Because 4-ABAA is a reversible inhibitor, this pre-incubation step is mandatory to allow the enzyme and inhibitor to reach thermodynamic equilibrium before the substrate is introduced to compete for the S1 pocket.
Substrate Addition: Initiate the reaction by adding BAPNA (Nα-Benzoyl-L-arginine 4-nitroanilide) at varying concentrations (0.1 mM to 1.0 mM).
Causality: BAPNA acts as an arginine-mimetic. When trypsin cleaves the amide bond, it releases p-nitroaniline, a chromophore that absorbs strongly at 405 nm. This provides a direct, continuous optical readout of S1 pocket availability.
Kinetic Validation: Monitor absorbance at 405 nm for 5 minutes. Calculate initial velocities (
v0
). Plot
1/v0
versus [Inhibitor] to generate a Dixon Plot.
Self-Validation: If 4-ABAA is truly a competitive inhibitor, the lines for different substrate concentrations will intersect at a single point above the x-axis in the upper-left quadrant. The x-coordinate of this intersection directly equals
−Ki
, validating the mechanism and providing the affinity constant.
This protocol demonstrates how to protect a cell lysate from proteolysis and subsequently recover native protease activity—a workflow impossible with PMSF or AEBSF.
Step-by-Step Methodology:
Lysis Buffer Formulation: Supplement standard RIPA buffer with 10 µM 4-ABAA, 1 mM EDTA, and 1 µM Pepstatin A.
Causality: This creates a non-covalent protection shield. 4-ABAA handles serine proteases, EDTA chelates metal ions to disable metalloproteases, and Pepstatin A reversibly inhibits aspartyl proteases.
Homogenization: Lyse cells on ice for 30 minutes, followed by centrifugation at 14,000 x g for 15 minutes at 4°C.
Causality: Cold temperatures reduce the overall thermodynamic kinetic energy of the system, synergistically lowering the residual activity of any proteases that transiently escape the competitive equilibrium of 4-ABAA.
Dialysis & Recovery: Transfer the clarified lysate to a 3 kDa MWCO dialysis cassette. Dialyze against 100 volumes of inhibitor-free buffer (e.g., 50 mM Tris-HCl, pH 7.4) for 12 hours at 4°C, with two buffer exchanges.
Self-Validation: The low molecular weight of 4-ABAA (239.27 g/mol ) allows it to easily pass through the 3 kDa pores. By Le Chatelier's principle, removing the free inhibitor from the bulk solvent forces the enzyme-inhibitor complex to dissociate. A subsequent BAPNA assay on the dialyzed lysate will show restored serine protease activity, validating the reversibility of the system.
References
Hinkes, S., Wuttke, A., Saupe, S. M., et al. "Optimization of Cyclic Plasmin Inhibitors: From Benzamidines to Benzylamines." Journal of Medicinal Chemistry, 2016.[Link]
Tsuda, Y., Hidaka, K., Hojo, K., & Okada, Y. "Exploration of Active Site-Directed Plasmin Inhibitors: Beyond Tranexamic Acid." Processes, 2021.[Link]
Powers, J. C., Asgian, J. L., Ekici, Ö. D., & James, K. E. "Irreversible inhibitors of serine, cysteine, and threonine proteases." Chemical Reviews, 2002.[Link]
comparative analysis of the biological activity of 4-amidinobenzoic acid anilide derivatives
Comparative Analysis of the Biological Activity of 4-Amidinobenzoic Acid Anilide Derivatives: A Comprehensive Guide for Drug Discovery Introduction & Mechanistic Rationale The development of targeted antithrombotic agent...
Author: BenchChem Technical Support Team. Date: April 2026
Comparative Analysis of the Biological Activity of 4-Amidinobenzoic Acid Anilide Derivatives: A Comprehensive Guide for Drug Discovery
Introduction & Mechanistic Rationale
The development of targeted antithrombotic agents relies heavily on modulating the coagulation cascade's serine proteases, primarily Thrombin (Factor IIa) and Factor Xa[1]. While early-generation inhibitors suffered from poor bioavailability or severe off-target bleeding risks, small-molecule peptidomimetics have revolutionized the therapeutic landscape. Among these, 4-amidinobenzoic acid anilide derivatives represent a highly tunable, potent class of competitive, reversible serine protease inhibitors.
The Causality of Structural Design:
The core biological activity of these derivatives stems from the amidine moiety, which acts as a highly effective arginine mimetic. In trypsin-like serine proteases, the S1 specificity pocket contains a conserved, negatively charged aspartate residue (2) at its base[2]. The positively charged amidinium group forms a critical bidentate salt bridge with Asp189, anchoring the inhibitor into the active site[3].
However, because Asp189 is conserved across multiple proteases (including trypsin, thrombin, and Factor Xa), the amidine group alone yields poor selectivity. The strategic addition of the anilide functional group is what drives specificity. The anilide extension projects into the adjacent, more variable S2 and S3/S4 hydrophobic pockets. By modifying the substituents on the anilide ring, structural biologists can sterically and electronically tune the compound to achieve high selectivity for specific proteases, thereby mitigating off-target hemorrhagic effects.
Mechanistic Pathway: Serine Protease Inhibition
Factor Xa lies at the critical junction of the intrinsic and extrinsic coagulation pathways, converting prothrombin into active thrombin[1]. Thrombin subsequently cleaves fibrinogen into fibrin, forming the structural basis of a blood clot[1]. 4-amidinobenzoic acid anilides interrupt this cascade by competitively occupying the active sites of these enzymes, preventing substrate processing.
The coagulation cascade highlighting competitive inhibition by 4-amidinobenzoic acid anilides.
Comparative Biological Activity
To accurately evaluate the potency of 4-amidinobenzoic acid anilides, we must benchmark them against baseline fragments and established clinical leads. Simple benzamidines exhibit weak, non-selective inhibition[3]. Esterification (e.g., 4) improves binding via hydrophobic interactions[4]. However, anilide derivatives offer superior hydrogen-bonding capabilities (via the amide nitrogen) and structural rigidity. This often pushes binding affinities (
Ki
) into the low nanomolar range while drastically improving the Thrombin/Trypsin or FXa/Thrombin selectivity ratios.
Table 1: Comparative Inhibitory Profile of Amidine-Based Derivatives
To accurately determine the biological activity (
Ki
) of newly synthesized anilide derivatives, a continuous chromogenic substrate assay is the gold standard.
Causality behind the method: Unlike endpoint assays, continuous chromogenic assays allow for the real-time monitoring of reaction kinetics. This is crucial for verifying that the inhibitor is acting competitively (altering
Km
without affecting
Vmax
) and for detecting any slow-binding or irreversible behavior.
Step-by-Step Methodology:
Reagent Preparation :
Prepare assay buffer: 50 mM Tris-HCl, 150 mM NaCl, 0.1% PEG 8000, pH 7.4. (Causality: PEG 8000 prevents the non-specific adsorption of highly basic amidine compounds and the protease to the plastic microplate walls, preventing artificially inflated
Ki
values).
Prepare the target enzyme (e.g., Human alpha-Thrombin or Factor Xa) at a final well concentration of 0.5 nM.
Inhibitor Dilution & Internal Validation :
Serially dilute the 4-amidinobenzoic acid anilide derivative in DMSO (ensure final assay DMSO is < 2% to prevent enzyme denaturation).
Self-Validation System : Include a parallel dilution series of a reference compound with a known activity profile (e.g., Argatroban or Benzamidine HCl).5[6].
Pre-Incubation :
Pre-incubate the enzyme and inhibitor in the microplate for 15 minutes at 37°C. (Causality: This allows the system to reach thermodynamic equilibrium before the reaction is initiated, ensuring accurate
Ki
calculation).
Reaction Initiation :
Add the specific chromogenic substrate (e.g., S-2238 for Thrombin) at varying concentrations spanning 0.5x to 5x of its known
Km
.
Kinetic Measurement :
Immediately monitor the release of p-nitroaniline (pNA) by measuring absorbance at 405 nm every 30 seconds for 15 minutes using a microplate reader.
Data Analysis :
Calculate the initial velocities (
v0
) from the linear portion of the progress curves. Use a global non-linear regression fit to the competitive inhibition model (Cheng-Prusoff equation) to derive the
Ki
.
Structure-Activity Relationship (SAR) Workflow
The development of these derivatives follows a cyclical, data-driven workflow. The primary screen identifies raw binding affinity, while secondary structural biology screens dictate the next phase of chemical synthesis.
Iterative SAR workflow for optimizing 4-amidinobenzoic acid anilide derivatives.
References
Title : WO2005123050A2 - Five-membered heterocycles useful as serine protease inhibitors
Source : Google Patents
URL :[6]
Title : Pharmacological Studies on the Antithrombotic Action of Synthetic...
Source : Researcher.life
URL :[Link][4]
Title : PRO_SELECT: Combining Structure-Based Drug Design and Array-Based Chemistry for Rapid Lead Discovery. 2. The Development of a Series of Highly Potent and Selective Factor Xa Inhibitors
Source : ACS Publications
URL :[Link][1]
Title : Water Network in the Binding Pocket of Fluorinated BPTI–Trypsin Complexes Insights from Simulation and Experiment
Source : The Journal of Physical Chemistry B (ACS Publications)
URL :[Link][2]
Advanced QSAR Methodologies for Benzamidine-Based Serine Protease Inhibitors: A Comparative Guide
Executive Summary The development of highly selective serine protease inhibitors is a cornerstone of modern antithrombotic therapy. Benzamidine derivatives are classic competitive inhibitors that target the S1 pocket of...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The development of highly selective serine protease inhibitors is a cornerstone of modern antithrombotic therapy. Benzamidine derivatives are classic competitive inhibitors that target the S1 pocket of proteases like thrombin, trypsin, and factor Xa[1]. However, because these enzymes share high structural homology, achieving target selectivity remains a significant drug design challenge.
This guide objectively compares the performance of Comparative Molecular Similarity Indices Analysis (CoMSIA) —an advanced 3D-QSAR methodology—against traditional Comparative Molecular Field Analysis (CoMFA) and modern Artificial Neural Network (ANN) approaches. By analyzing a dataset of benzamidine derivatives, we elucidate the causality behind computational choices and provide self-validating experimental protocols for both in vitro data generation and in silico modeling.
The blood coagulation cascade is a tightly regulated network where factor Xa and thrombin serve as critical amplification nodes[1]. Benzamidine-based inhibitors function by inserting their basic amidino group into the deep, narrow S1 pocket of these proteases, forming a bidentate salt bridge with the highly conserved Asp189 residue[1].
While the S1 pocket dictates primary affinity, selectivity is driven by interactions in the auxiliary S2, S3, and S4 subsites. Extending the benzamidine scaffold to occupy these subsites with hydrophobic and electrostatically favorable groups significantly enhances both potency and selectivity[2].
Caption: Coagulation cascade highlighting Factor Xa and Thrombin as primary targets for benzamidines.
Methodological Comparison: CoMSIA vs. CoMFA vs. ANN
To rationally design benzamidine derivatives, researchers rely on Quantitative Structure-Activity Relationship (QSAR) models to map physicochemical properties back to molecular structures.
The Alternative: Traditional CoMFA
CoMFA calculates steric (Lennard-Jones) and electrostatic (Coulombic) fields on a 3D grid. While historically foundational, CoMFA suffers from steep potential functions that cause singularities at grid intersections. Consequently, CoMFA is notoriously sensitive to minor changes in molecular alignment, often leading to brittle predictive models[1].
The Product: Advanced CoMSIA
CoMSIA resolves the limitations of CoMFA by utilizing a Gaussian-type distance dependence to evaluate similarity indices[1].
Causality for Selection: The Gaussian function prevents singularities, meaning molecules do not require arbitrary grid-shifting. Furthermore, CoMSIA expands the feature space by evaluating five distinct fields: steric, electrostatic, hydrophobic, hydrogen-bond donor, and hydrogen-bond acceptor properties[1]. This allows for highly interpretable 3D contour maps that directly guide lead optimization.
The Modern Alternative: ANN-QSAR
Artificial Neural Networks (ANN) offer an alignment-independent approach. By utilizing 2D/3D topological descriptors (e.g., SIC0) and quantum chemical descriptors (e.g., Frontier Orbital Phase Angles, FOPA), ANNs can capture complex, non-linear relationships between structure and affinity[3][4]. While highly predictive, ANNs often act as a "black box," lacking the intuitive spatial visualization provided by CoMSIA.
Caption: Comparative computational workflow for CoMSIA and ANN-based QSAR modeling.
Quantitative Performance Data
The following table summarizes the predictive performance of these methodologies based on a standardized training set of 72 3-amidinophenylalanine derivatives targeting Thrombin[1][3].
Data Interpretation: CoMSIA demonstrates significantly higher statistical robustness (
qcv2=0.685
) compared to CoMFA (
qcv2=0.542
) due to its insensitivity to grid singularities[1]. While ANN yields the highest raw predictive power, CoMSIA remains the preferred tool for medicinal chemists because its 3D contour maps directly inform where to add steric bulk or hydrogen bond acceptors to improve selectivity.
Self-Validating Experimental Protocols
To ensure scientific integrity, the data fed into QSAR models must be generated and processed through rigorously validated protocols.
Protocol A: In Vitro Serine Protease Kinetic Assay (Data Generation)
Objective: Determine accurate
Ki
values for benzamidine derivatives[2].
Reagent Preparation: Prepare human thrombin or trypsin in a Tris-HCl buffer (pH 7.4).
Causality: Include 0.1% PEG 8000 in the buffer. PEG prevents non-specific adsorption of the enzyme to the plastic microplate walls, ensuring steady-state enzyme concentrations.
Inhibitor Pre-incubation: Incubate the enzyme with varying concentrations of the benzamidine analog (0.1 nM to 100 µM) for 15 minutes at 37°C.
Causality: This allows the competitive binding system to reach thermodynamic equilibrium before the substrate is introduced.
Reaction Initiation: Add a chromogenic substrate (e.g., S-2238 for thrombin; L-BAPNA for trypsin)[2].
Kinetic Measurement & Self-Validation: Monitor the release of p-nitroaniline by measuring absorbance at 405 nm continuously for 10 minutes.
Validation Check: Calculate the
Z′
-factor using a known potent inhibitor (e.g., Argatroban) as a positive control and DMSO as a negative control. Proceed with
IC50
to
Ki
conversion (via the Cheng-Prusoff equation) only if
Z′>0.5
, which confirms assay robustness[2].
Protocol B: CoMSIA 3D-QSAR Modeling Workflow
Objective: Build a predictive, spatially interpretable model for lead optimization[1].
Bioactive Conformation Extraction: Extract the core benzamidine conformation from a high-resolution X-ray crystal structure of a thrombin-inhibitor complex (e.g., PDB: 1ETS)[1].
Structural Alignment: Superimpose all dataset molecules onto the rigid 3-amidinophenylalanine template.
Causality: Because 3D-QSAR correlates spatial fields with activity, inconsistent alignments introduce artificial variance. Template-based superposition anchors the data to biological reality[1].
Field Calculation: Generate CoMSIA fields using a probe atom (e.g.,
sp3
carbon with +1 charge) and a Gaussian distance-dependent function.
PLS Regression & Self-Validation: Correlate the 3D fields with the experimental
pKi
values using Partial Least Squares (PLS).
Validation Check: Employ Leave-One-Out Cross-Validation (LOO-CV). The model is mathematically validated and accepted only if the cross-validated correlation coefficient (
q2
) is
>0.5
. A low
q2
indicates overfitting and requires feature reduction.
Conclusion & Strategic Recommendations
For the optimization of benzamidine-based serine protease inhibitors, CoMSIA provides the optimal balance of statistical robustness and actionable spatial interpretability. While ANNs offer marginal gains in raw predictive accuracy by leveraging complex quantum descriptors like FOPA[4], they lack the visual feedback necessary for rational drug design. By adopting CoMSIA, researchers can effectively map the hydrophobic and electrostatic fields required to achieve critical selectivity between structurally homologous targets like thrombin and factor Xa[1].
References
Source: Journal of Medicinal Chemistry (acs.org)
Quantum Semiempirical Energy Based (SEEB)
Source: Benchchem (benchchem.com)
Source: Journal of Enzyme Inhibition and Medicinal Chemistry (tandfonline.com)
A Comparative Guide to the Bioactivities of 4-Amidinobenzoic Acid Anilide Analogs as Serine Protease Inhibitors
This guide provides a comprehensive comparison of the bioactivities of 4-amidinobenzoic acid anilide analogs, a class of compounds that have garnered significant interest as inhibitors of serine proteases. These enzymes...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive comparison of the bioactivities of 4-amidinobenzoic acid anilide analogs, a class of compounds that have garnered significant interest as inhibitors of serine proteases. These enzymes play crucial roles in a multitude of physiological processes, including blood coagulation, digestion, and immunity. Their dysregulation is implicated in various diseases, making them attractive targets for therapeutic intervention. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth analysis of structure-activity relationships (SAR), comparative efficacy, and the experimental methodologies used to evaluate these potent inhibitors.
Introduction: The Significance of Serine Protease Inhibition
Serine proteases are a large family of proteolytic enzymes characterized by a highly conserved catalytic triad consisting of serine, histidine, and aspartate residues in their active site. The serine residue acts as a nucleophile, attacking the carbonyl carbon of the scissile peptide bond in a substrate. The development of synthetic inhibitors that can selectively target specific serine proteases is a cornerstone of modern drug discovery.
4-Amidinobenzoic acid and its derivatives have emerged as a prominent scaffold for the design of serine protease inhibitors. The positively charged amidinium group mimics the side chain of arginine and lysine, the natural substrates for many "trypsin-like" serine proteases, allowing it to bind with high affinity to the S1 specificity pocket of these enzymes, which typically contains an aspartic acid residue at its base. The anilide portion of these analogs extends from the S1 pocket and can interact with other subsites (S2, S3, etc.) on the enzyme surface, providing opportunities to enhance both potency and selectivity.
This guide will delve into the nuanced differences in the inhibitory profiles of various 4-amidinobenzoic acid anilide analogs against key serine proteases such as trypsin, thrombin, and plasmin.
Comparative Bioactivity of 4-Amidinobenzoic Acid Anilide Analogs
The inhibitory potency of 4-amidinobenzoic acid anilide analogs is typically quantified by their inhibition constant (Kᵢ) or the half-maximal inhibitory concentration (IC₅₀). A lower value indicates a more potent inhibitor. The following table summarizes the bioactivities of selected analogs from various studies, highlighting the impact of structural modifications on their inhibitory activity against different serine proteases.
The data presented reveals critical structure-activity relationships that govern the potency and selectivity of 4-amidinobenzoic acid anilide analogs.
The Amidinophenyl Moiety is Key for S1 Pocket Binding: The 4-amidinophenyl group is a recurring motif and a strong determinant of affinity for trypsin-like serine proteases. This is due to the electrostatic interaction between the positively charged amidinium group and the negatively charged aspartate residue at the bottom of the S1 pocket.
Substituents on the Anilide Ring Influence Selectivity: The nature and position of substituents on the anilide ring are crucial for modulating selectivity. A quantitative structure-activity relationship (QSAR) analysis of substituted benzamidines has shown that the inhibitory activity against thrombin is primarily affected by the hydrophobicity of the substituent.[5] In contrast, for plasmin and C1s, both electron-donating properties and hydrophobicity of the substituent play a significant role.[5] Trypsin's interaction is more complex, depending on molar refractivity and molecular weight.[5]
Cyclic Amides Can Confer Thrombin Specificity: Studies have shown that while amides of 4-amidinophenylalanine generally exhibit weak inhibitory activity towards trypsin and plasmin, their cyclic amides are potent and specific inhibitors of thrombin.[6] This highlights the importance of conformational constraint in achieving selectivity.
Exploiting Secondary Binding Sites: The development of bivalent inhibitors, such as the BZA-hirulogs, demonstrates a powerful strategy to achieve exceptionally high affinity.[2] These molecules contain a 4-amidinophenylalanine-based active-site inhibitor linked to a second moiety that binds to a distal site on the enzyme, such as the fibrinogen recognition exosite of thrombin.
Experimental Protocols
The determination of inhibitory constants is fundamental to comparing the bioactivities of these analogs. The following is a generalized protocol for a competitive enzyme inhibition assay.
Determination of Inhibition Constant (Kᵢ)
Principle: This assay measures the effect of varying concentrations of the inhibitor on the rate of an enzyme-catalyzed reaction. For competitive inhibitors, the apparent Michaelis constant (Kₘ) increases while the maximum velocity (Vₘₐₓ) remains unchanged. The Kᵢ is determined by analyzing the reaction kinetics, often using a Dixon plot.
Chromogenic or fluorogenic substrate specific for the enzyme
4-amidinobenzoic acid anilide analog (inhibitor)
Assay buffer (e.g., Tris-HCl with appropriate pH and salts)
96-well microplate
Microplate reader
Procedure:
Enzyme and Substrate Preparation: Prepare stock solutions of the enzyme and substrate in the assay buffer. The final enzyme concentration should be chosen to give a linear reaction rate over a reasonable time course.
Inhibitor Preparation: Prepare a stock solution of the 4-amidinobenzoic acid anilide analog in a suitable solvent (e.g., DMSO) and then prepare serial dilutions in the assay buffer.
Assay Setup:
To the wells of a 96-well plate, add a fixed volume of the enzyme solution.
Add varying concentrations of the inhibitor to the wells. Include a control with no inhibitor.
Pre-incubate the enzyme and inhibitor for a set period (e.g., 15-30 minutes) at a constant temperature to allow for binding equilibrium to be reached.
Reaction Initiation and Measurement:
Initiate the reaction by adding a fixed volume of the substrate to each well.
Immediately begin monitoring the change in absorbance or fluorescence over time using a microplate reader. The wavelength will depend on the specific chromogenic or fluorogenic substrate used.
Data Analysis:
Calculate the initial reaction velocity (V₀) for each inhibitor concentration from the linear portion of the progress curves.
To determine the mode of inhibition and the Kᵢ value, perform the assay with multiple substrate concentrations at each inhibitor concentration.
Construct a Lineweaver-Burk plot (1/V₀ vs. 1/[S]) or a Dixon plot (1/V₀ vs. [I]) to determine the Kᵢ.
Visualizing the Mechanism of Inhibition
The following diagram illustrates the general mechanism of competitive inhibition of a trypsin-like serine protease by a 4-amidinobenzoic acid anilide analog.
Caption: Competitive inhibition of a serine protease by a 4-amidinobenzoic acid anilide analog.
Conclusion
4-Amidinobenzoic acid anilide analogs represent a versatile and potent class of serine protease inhibitors. Their modular structure allows for fine-tuning of inhibitory activity and selectivity through systematic modification of the anilide moiety. The data compiled in this guide underscores the importance of considering the specific structural features of both the inhibitor and the target enzyme's active site in the design of next-generation therapeutics. Further exploration of this chemical space, particularly through the use of advanced synthetic strategies and computational modeling, holds great promise for the development of highly selective and efficacious drugs for a range of diseases.
References
Mares-Guia, M., & Shaw, E. (1965). Studies on the active center of trypsin. The binding of amidines and guanidines as models of the substrate side chain. Journal of Biological Chemistry, 240(4), 1579-1585.
Geratz, J. D., & Tidwell, R. R. (1977). The development of competitive reversible inhibitors of trypsin and thrombin. In Chemistry and Biology of Thrombin (pp. 179-198). Ann Arbor Science Publishers.
Wagner, G., Voigt, B., & Vieweg, H. (1984). [Synthesis of N-alpha-(arylsulfonylglycyl)amidinophenylalanine amides as highly active inhibitors of thrombin]. Pharmazie, 39(4), 226-230. [Link]
Wienen, W., Stassen, J. M., Priepke, H., & Lins, H. (2000). Design and evaluation of novel bivalent thrombin inhibitors based on amidinophenylalanines. Bioorganic & Medicinal Chemistry, 8(3), 547-559. [Link]
Stürzebecher, J., Markwardt, F., Voigt, B., Wagner, G., & Walsmann, P. (1983). Cyclic amides of Nα-arylsulfonylaminoacylated 4-amidinophenylalanine—tight binding inhibitors of thrombin. Thrombosis Research, 29(6), 635-642.
Cheng, L., & Tam, J. P. (2000). Synthesis and characterisation of novel thrombin inhibitors based on 4-amidinophenylalanine. European Journal of Medicinal Chemistry, 35(11), 1007-1016. [Link]
Markwardt, F. (1977). Inhibition of serine proteinases by benzamidine derivatives. Acta Biologica et Medica Germanica, 36(11-12), 1931-1937. [Link]
Markwardt, F., Hauptmann, J., Stürzebecher, J., & Nowak, G. (1990). Pharmacological characterization of a new 4-amidinophenyl-alanine thrombin-inhibitor (CRC 220). Thrombosis and Haemostasis, 64(03), 533-537. [Link]
Williams, L. C., & Powers, J. C. (1996). Inhibition of Trypsin and Thrombin by Amino(4-amidinophenyl)methanephosphonate Diphenyl Ester Derivatives. Biochemistry, 35(6), 2046-2054. [Link]
Yoshino, H., & Inouye, K. (1973). A comprehensive study on the mechanism of inhibition of serine proteases by benzamidines based on quantitative structure-activity relationship studies. Journal of Medicinal Chemistry, 16(6), 643-647. [Link]
Stürzebecher, J., Markwardt, F., Voigt, B., Wagner, G., & Walsmann, P. (1981). [Synthetic inhibitors of serine proteinases. Part 25: Inhibition of trypsin, plasmin and thrombin by amides of N alpha-substituted amidinophenylalanines and 3-amidinophenyl-3-aminopropionic acids (author's transl)]. Pharmazie, 36(9), 639-641. [Link]
Markwardt, F., & Walsmann, P. (1970). THE INHIBITION OF TRYPSIN, PLASMIN, AND THROMBIN BY BENZYL 4-GUANIDINOBENZOATE AND 4'-NITROBENZYL 4-GUANIDINOBENZOATE. FEBS Letters, 8(3), 170-172. [Link]
Tidwell, R. R., Geratz, J. D., Dann, O., Volz, G., Zeh, D., & Loewe, H. (1978). Diarylamidines. 1. A new class of potent, reversible inhibitors of trypsin-like proteases. Journal of Medicinal Chemistry, 21(7), 613-623.
Baker, B. R., & Erickson, E. H. (1967). Irreversible enzyme inhibitors. CVIII. Proteolytic enzymes. 18. Irreversible inhibitors of trypsin derived from m- and p-(phenoxyalkoxy)benzamidines by bridging the terminal phenyl groups. Journal of Medicinal Chemistry, 10(6), 1123-1128.
Tidwell, R. R., Fox, L. L., & Geratz, J. D. (1976). Aromatic amidines. 3. A new class of potent, reversible inhibitors of trypsin, plasmin, and thrombin. Journal of Medicinal Chemistry, 19(4), 504-510.
Proper management and disposal of biologically active screening compounds are critical components of laboratory safety and environmental stewardship. 4-Amidinobenzoic acid anilide (CAS: 50466-26-7) is a synthetic amidine...
Author: BenchChem Technical Support Team. Date: April 2026
Proper management and disposal of biologically active screening compounds are critical components of laboratory safety and environmental stewardship. 4-Amidinobenzoic acid anilide (CAS: 50466-26-7) is a synthetic amidine derivative frequently utilized in drug discovery as a serine protease inhibitor or screening compound.
Because of its biological activity and the chemical stability of its amidine and anilide linkages, this compound must not be disposed of via standard municipal waste or aqueous drain systems. The improper disposal of biologically active compounds into environmental water systems has been shown to exert selective pressures on microbial communities and disrupt local ecosystems[1].
As a Senior Application Scientist, I have structured this guide to provide you with the mechanistic rationale and step-by-step operational protocols required to safely handle, store, and dispose of 4-Amidinobenzoic acid anilide.
Physicochemical & Hazard Profile
Before initiating any disposal protocol, it is essential to understand the quantitative and hazard parameters of the compound.
Parameter
Value / Specification
Operational Implication
Chemical Name
4-Amidinobenzoic acid anilide
Biologically active; requires strict segregation.
CAS Number
50466-26-7
Use for precise tracking in inventory systems.
Molecular Formula
C14H13N3O
Contains stable C-N bonds requiring high heat to break.
Molecular Weight
239.27 g/mol
Standard PPE required for powder handling.
Primary Hazards
Skin/Eye Irritant, Potential Aquatic Toxicity
Mandates secondary containment and zero-drain disposal.
Headspace Requirement
5–10% volume in liquid carboys
Prevents hydrostatic rupture from solvent expansion[2].
Incineration Temp
>1000°C
Ensures complete thermal destruction of the molecule.
Mechanistic Rationale for Disposal Choices
Why High-Temperature Incineration?
Amidine and amide bonds are highly stable under physiological and standard environmental conditions. If disposed of via standard sink drains, these molecules can bypass traditional wastewater treatment filters, persisting in aquatic environments. High-temperature incineration (>1000°C) is the only self-validating method for disposal. The extreme heat ensures complete thermal oxidation, breaking the robust carbon-nitrogen bonds and converting the active molecule into harmless carbon dioxide, water vapor, and nitrogen oxides (NOx).
Why Strict Headspace and Secondary Containment?
4-Amidinobenzoic acid anilide is typically dissolved in organic solvents like Dimethyl Sulfoxide (DMSO) or Methanol for biological assays. These solvents possess high coefficients of thermal expansion. When filling liquid waste containers, it is a critical safety standard to leave 5–10% volume of headspace to allow for vapor expansion[2]. Failure to do so can result in pressure-induced container rupture. Furthermore, secondary containment is required to isolate the waste from floor drains in the event of a primary container failure[2].
Workflow Visualization
Workflow for the segregation and disposal of 4-Amidinobenzoic acid anilide laboratory waste.
Step-by-Step Disposal Protocols
Under the OSHA standard for occupational exposure to hazardous chemicals in laboratories (29 CFR 1910.1450), all disposal procedures must align with your facility's Chemical Hygiene Plan[3].
This protocol applies to pure chemical powders, contaminated pipette tips, weigh boats, and empty reagent vials.
Segregation: Place all contaminated solid items into a designated, puncture-resistant solid chemical waste container. Do not mix with biological waste unless the biological waste is also slated for chemical incineration.
Labeling: Affix a hazardous waste label immediately upon the first addition of waste. Mark the contents clearly as "Toxic Solid Waste - Biologically Active Amidine."
Sealing: Ensure the container is tightly sealed when not actively adding waste to prevent the aerosolization of residual powders.
Disposal Route: Submit the sealed container to your Environmental Health and Safety (EHS) department for high-temperature incineration.
This protocol applies to stock solutions (e.g., 10 mM in DMSO) and aqueous assay buffers.
Solvent Compatibility Check: Determine if the primary solvent is halogenated or non-halogenated. While 4-Amidinobenzoic acid anilide is non-halogenated, mixing it with halogenated solvents (like Chloroform) requires different incineration scrubbers to prevent dioxin formation.
Transfer: Working inside a certified chemical fume hood, use a funnel to carefully pour the liquid waste into the appropriate high-density polyethylene (HDPE) carboy.
Headspace Maintenance: Fill the container, leaving strictly 5–10% volume of headspace [2].
Secondary Containment: Store the carboy in a secondary containment bin away from sinks or floor drains[2]. The EPA’s Resource Conservation and Recovery Act (RCRA) mandates that these hazardous waste storage areas be inspected at least weekly (40 CFR 264.174).
Disposal Route: Submit the carboy to EHS for specialized chemical treatment or solvent incineration.
In the event of an accidental release, immediate and methodical action is required to prevent exposure and environmental contamination.
Isolate & Evaluate: Evacuate non-essential personnel from the immediate area. Verify that the spill has not entered any floor drains.
PPE Donning: Equip double nitrile gloves, safety goggles, a fluid-resistant lab coat, and a fitted P100 respirator (if dry powder is aerosolized).
Containment (Dry Powder):Do not dry sweep , as this generates hazardous aerosols. Gently cover the spilled powder with damp absorbent pads (using water or a 10% ethanol solution) to suppress dust generation.
Containment (Liquid Solution): Surround and cover the spill with an inert, non-combustible absorbent material such as vermiculite or universal chemical spill pads.
Collection: Use non-sparking tools to scoop the absorbed material into a heavy-duty, sealable hazardous waste bag.
Decontamination: Wash the spill surface with a 1% laboratory detergent solution (e.g., Alconox), followed by a thorough water rinse. Collect all washings as aqueous hazardous waste.
References
Title: Impacts of anthropogenic activity on the ecology of class 1 integrons and integron-associated genes in the environment. Source: nih.gov. URL:[Link]
Title: Hazardous Waste Management in the Laboratory. Source: ergenvironmental.com. URL:[Link]
Title: Hazardous Waste Management and Disposal System. Source: princeton.edu. URL:[Link]
Personal protective equipment for handling 4-Amidinobenzoic acid anilide
Comprehensive Safety and Operational Protocol: Handling 4-Amidinobenzoic Acid Anilide As a Senior Application Scientist, I have designed this protocol to provide researchers and drug development professionals with the es...
Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive Safety and Operational Protocol: Handling 4-Amidinobenzoic Acid Anilide
As a Senior Application Scientist, I have designed this protocol to provide researchers and drug development professionals with the essential safety, logistical, and operational frameworks required to handle 4-Amidinobenzoic acid anilide. This guide moves beyond basic safety data to explain the mechanistic causality behind our safety choices, ensuring your laboratory operations are both scientifically rigorous and unequivocally safe.
Executive Summary & Chemical Identity
4-Amidinobenzoic acid anilide (also known as Amidinobenzanilide) is a synthetic, bioactive small molecule utilized extensively in biochemical screening as a competitive inhibitor of trypsin-like serine proteases, including plasmin, thrombin, and factor Xa[1]. Because this compound directly interacts with the coagulation cascade and fibrinolysis pathways, it presents unique occupational hazards that standard inert reagents do not.
Quantitative Chemical Properties
To facilitate accurate downstream assay planning, the critical quantitative parameters of this compound are summarized below:
Handling bioactive screening compounds requires understanding why specific precautions are necessary. The hazards of 4-Amidinobenzoic acid anilide are threefold:
Pharmacological Toxicity: Accidental systemic exposure (via ingestion, inhalation, or percutaneous absorption) can disrupt normal hemostasis due to its antifibrinolytic and anticoagulant properties[1].
Inhalation Hazard: Supplied as a lyophilized powder, the compound is highly susceptible to aerosolization. Inhalation allows for rapid absorption across the respiratory epithelium.
Solvent-Mediated Penetration: Reconstitution is universally performed in Dimethyl Sulfoxide (DMSO). DMSO is a potent chemical penetration enhancer; any dissolved compound splashed onto bare skin or inadequate gloves will be rapidly transported directly into the bloodstream[2].
Personal Protective Equipment (PPE) Matrix
OSHA’s Laboratory Standard (29 CFR 1910.1450) mandates that PPE selection must be driven by a rigorous hazard assessment[3][4]. The following matrix outlines the mandatory PPE, grounded in the specific causality of the hazards described above.
PPE Category
Specification & Standard
Scientific Causality & Rationale
Eye/Face Protection
ANSI Z87.1-compliant safety goggles. Face shield required if handling >50 mL[5].
Prevents mucosal absorption of aerosolized powder or splashed DMSO solutions. Standard safety glasses lack orbital seals and are insufficient[5].
Hand Protection
Double-gloving with Nitrile gloves (minimum 0.11 mm thickness)[3]. Do not use latex.
Latex is highly permeable to DMSO. Nitrile provides a superior chemical barrier. Double-gloving ensures the outer glove can be immediately discarded if contaminated[3].
Body Protection
Flame-resistant, fluid-resistant laboratory coat with knit cuffs[6].
Knit cuffs prevent exposed wrists. The fluid-resistant barrier prevents DMSO solutions from penetrating through to street clothing and skin[6].
Respiratory Protection
N95 respirator or handling strictly within a Class II Biological Safety Cabinet (BSC) / Powder Hood[3].
The dry powder is easily aerosolized. Engineering controls are the primary defense, but respiratory PPE is required if ventilation is compromised[3].
Operational Workflow: 10 mM Stock Preparation
This methodology provides a self-validating system for preparing a 10 mM stock solution in DMSO, ensuring both operator safety and experimental integrity.
Step 1: Preparation and Weighing
Ensure the analytical balance is located within a ductless powder weighing enclosure or a certified chemical fume hood to prevent powder dissemination[4].
Pre-weigh a static-free, disposable weigh boat.
Self-Validation Check: Before transferring the powder, tare the balance with the empty boat, remove it, and place it back. A weight fluctuation of >0.1 mg indicates excessive air drafts in the enclosure. Do not proceed. Containment is compromised, and aerosolization risk is high. Resolve the draft issue first.
Using a micro-spatula, carefully transfer 23.93 mg of 4-Amidinobenzoic acid anilide to achieve a final volume of 10 mL.
Step 2: Dissolution
Transfer the powder directly into a pre-labeled, amber glass vial or chemically resistant polypropylene tube.
Add 10 mL of anhydrous DMSO.
Cap the vial tightly before removing it from the ventilated enclosure.
Self-Validation Check: Vortex the sealed vial for 30–60 seconds. Hold the vial against a light source; the solution must be completely transparent. If micro-precipitates remain, sonicate in a water bath at room temperature for 5 minutes. A perfectly clear solution validates complete dissolution, preventing downstream assay failure caused by concentration inaccuracies.
Step 3: Aliquoting and Storage
Dispense 50–100 µL aliquots into single-use microcentrifuge tubes. This minimizes freeze-thaw cycles, which introduce ambient moisture and degrade the compound.
Store at -20°C in a sealed desiccator.
Spill Management & Disposal Plans
Adhering to the National Research Council's "Prudent Practices in the Laboratory," all waste must be segregated and treated as hazardous bioactive material[2][7].
Dry Powder Spills: Do not sweep, as this aerosolizes the compound. Cover the spill with damp absorbent paper (using water or a 10% ethanol solution) to trap the dust, then carefully wipe inward. Place all materials in a sealed hazardous waste bag.
DMSO Solution Spills: Absorb immediately with inert chemical spill pads. Clean the area sequentially with soap and water; DMSO leaves a residue that can solubilize and transport other surface contaminants through the skin.
Waste Disposal: Do not pour solutions down the drain. All contaminated consumables (pipette tips, tubes, outer gloves) and residual solutions must be disposed of in designated, clearly labeled solid or liquid hazardous waste containers destined for high-temperature incineration[8].
Workflow Visualization
The following diagram maps the logical progression of handling 4-Amidinobenzoic acid anilide, ensuring safety and containment at every phase.
Workflow for the safe handling, dissolution, and disposal of 4-Amidinobenzoic acid anilide.
References
Optimization of Cyclic Plasmin Inhibitors: From Benzamidines to Benzylamines | Journal of Medicinal Chemistry - ACS Publications. American Chemical Society. 1
A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. National Institutes of Health (PMC). 3
Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). 4
Appropriate quality standards for PPE. Occupational Safety and Health Administration (OSHA). 6
Personal Protective Equipment. Occupational Safety and Health Administration (OSHA). 5
Working with Hazardous Chemicals - Organic Syntheses. Organic Syntheses. 7
Antibiotic Coordination Frameworks against Antibiotic Resistance: How to Involve Students through Experimental Practices in the Search for Solutions to Public Health Problems. National Institutes of Health (PMC). 2
Working with Hazardous Chemicals - Organic Syntheses (Disposal Guidelines). Organic Syntheses. 8
